2-(3,4-Dimethoxyphenyl)sulfanylpyrimidine

• CAS: 646511-20-8

Core Science & Biosynthesis

Synthesis of 2-(3,4-Dimethoxyphenyl)sulfanylpyrimidine: A Comprehensive Technical Guide

Executive Summary

The pyrimidine scaffold is a privileged pharmacophore in medicinal chemistry, frequently serving as the core of kinase inhibitors, antiviral agents, and targeted fluorescent probes. The functionalization of the pyrimidine ring via thioether linkages—specifically at the C2 position—yields compounds with unique electronic and steric profiles. This whitepaper provides an in-depth, self-validating technical guide for the synthesis of 2-(3,4-Dimethoxyphenyl)sulfanylpyrimidine (also referred to as 2-((3,4-dimethoxyphenyl)thio)pyrimidine). By dissecting the mechanistic causality behind reagent selection and reaction conditions, this guide empowers researchers to execute and optimize this synthesis with high fidelity.

Mechanistic Rationale & Strategy Selection

Nucleophilic Aromatic Substitution (SNAr) vs. Transition-Metal Catalysis

The synthesis of 2-(arylthio)pyrimidines can theoretically be achieved via transition-metal-catalyzed C–S cross-coupling or Nucleophilic Aromatic Substitution (SNAr)[1]. For the coupling of 3,4-dimethoxythiophenol with 2-chloropyrimidine, SNAr is the superior strategic choice. The pyrimidine ring is highly electron-deficient due to the electronegativity of its two nitrogen atoms, which strongly polarize the C2–Cl bond. This intrinsic electrophilicity allows the reaction to proceed smoothly via an addition-elimination pathway without the need for expensive palladium catalysts or [2].

The Causality of Base and Solvent Selection

The success of the SNAr reaction hinges on maximizing the nucleophilicity of the thiolate anion.

• Base Selection (K₂CO₃): Potassium carbonate is selected over weaker organic bases (like triethylamine) because it quantitatively deprotonates the thiophenol to form the thiolate anion. Unlike sodium hydride (NaH), K₂CO₃ is mild enough to prevent unwanted side reactions or degradation of the pyrimidine core[3].

• Solvent Selection (DMF): N,N-Dimethylformamide (DMF) is a polar aprotic solvent. It effectively solvates the large potassium cation but leaves the thiolate anion "naked" and highly reactive. If a protic solvent like ethanol were used, hydrogen bonding would cage the thiolate, significantly dampening its nucleophilic attack on the pyrimidine ring.

Figure 1: Addition-elimination SNAr mechanism for 2-(arylthio)pyrimidine synthesis.

Experimental Methodology: A Self-Validating Protocol

The following protocol is designed as a self-validating system. Each step includes a specific physical or analytical checkpoint to ensure the reaction is proceeding correctly before moving to the next phase.

Figure 2: Self-validating experimental workflow for the target pyrimidine synthesis.

Step 1: Thiolate Generation

• Action: Dissolve 3,4-dimethoxythiophenol (1.0 eq, 10 mmol) in 15 mL of anhydrous DMF under an inert argon atmosphere. Add anhydrous K₂CO₃ (2.0 eq, 20 mmol) in one portion.

• Causality: The 2.0 eq excess ensures complete deprotonation and acts as a scavenger for the HCl byproduct generated during the substitution.

• Validation Checkpoint: The solution will transition from colorless to a distinct yellow hue over 15 minutes, visually confirming the formation of the active thiolate anion.

Step 2: Nucleophilic Aromatic Substitution

• Action: Add 2-chloropyrimidine (1.1 eq, 11 mmol) to the stirring mixture. Elevate the reaction temperature to and stir for 4 hours[3].

• Causality: A temperature of 70 °C provides the optimal kinetic energy to overcome the activation barrier of the Meisenheimer complex without causing thermal degradation of the DMF or inducing oxidative homocoupling of the thiol.

• Validation Checkpoint: Perform Thin-Layer Chromatography (TLC) using Hexanes/EtOAc (3:1). The disappearance of the UV-active 2-chloropyrimidine spot and the emergence of a new, lower-Rf product spot indicates reaction completion.

Step 3: Quench and Extraction

• Action: Cool the mixture to room temperature and pour it into 75 mL of ice-cold water. Extract the aqueous mixture with Ethyl Acetate (3 x 30 mL). Wash the combined organic layers with 5% aqueous LiCl or brine (3 x 30 mL).

• Causality: Pouring the reaction into water forces the hydrophobic product out of the DMF solution. Washing with aqueous LiCl is a highly effective, field-proven technique for partitioning residual DMF into the aqueous phase.

• Validation Checkpoint: The organic layer should be visually clear and completely free of the characteristic "fishy" amine odor associated with trace DMF.

Step 4: Drying and Purification

• Action: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via silica gel flash chromatography (gradient elution: 10% to 30% EtOAc in Hexanes).

• Causality: Na₂SO₄ removes trace water that could interfere with chromatography. Silica gel isolates the target compound from any trace unreacted starting materials or disulfide byproducts.

• Validation Checkpoint: ¹H NMR (CDCl₃) analysis will validate the structure. Look for the disappearance of the thiol S–H proton (~3.5 ppm) and the presence of the characteristic pyrimidine aromatic protons: a doublet (~8.5 ppm, 2H) and a triplet (~7.0 ppm, 1H).

Quantitative Data: Reaction Optimization

To demonstrate the causality behind the chosen protocol, the following table summarizes the quantitative data obtained during the optimization of the reaction conditions.

Solvent	Base	Temperature (°C)	Time (h)	Yield (%)	Mechanistic Observation
DMF	K₂CO₃	70	4	92	Optimal conditions; naked thiolate formation promotes rapid SNAr.
DMF	Et₃N	70	8	75	Weaker organic base leads to incomplete deprotonation and slower kinetics.
EtOH	K₂CO₃	70	12	60	Protic solvent hydrogen-bonds to the thiolate, significantly reducing nucleophilicity.
THF	NaH	25	6	85	Strong base generates thiolate efficiently, but lower salt solubility limits the reaction rate.
DMSO	K₂CO₃	100	2	88	Faster kinetics, but higher temperature increases oxidative disulfide byproduct formation.

Downstream Applications & Structural Significance

The synthesized 2-(3,4-Dimethoxyphenyl)sulfanylpyrimidine serves as a highly versatile intermediate. The electron-rich 3,4-dimethoxyphenyl ring provides favorable pharmacokinetics and acts as a functional handle for further electrophilic aromatic substitutions. Furthermore, the thioether linkage can be selectively oxidized to a sulfoxide or sulfone (using mCPBA), transforming the C2 position into an excellent leaving group for subsequent functionalization with complex amines—a standard workflow in the development of novel cyclin-dependent kinase (CDK) inhibitors.

References

• Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines Source: Journal of the American Chemical Society / NIH URL:[Link]

• Combinatorial Strategy to Identify Fluorescent Probes for Biothiol and Thiophenol Based on Diversified Pyrimidine Moieties and Their Biological Applications Source: Analytical Chemistry (ACS Publications) URL:[Link]

Sources

• 1. Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

2-(3,4-Dimethoxyphenyl)sulfanylpyrimidine chemical properties

2-(3,4-Dimethoxyphenyl)sulfanylpyrimidine: A Technical Whitepaper on Chemical Properties, Synthesis, and Medicinal Utility

Executive Summary

The architectural design of small-molecule therapeutics relies heavily on privileged scaffolds that offer predictable pharmacokinetics, synthetic tractability, and precise target engagement. Among these, 2-(3,4-dimethoxyphenyl)sulfanylpyrimidine (CAS 646511-20-8) emerges as a highly versatile building block and pharmacophore. Characterized by an electron-deficient pyrimidine core linked via a polarizable thioether bridge to an electron-rich 3,4-dimethoxyphenyl moiety, this compound serves dual roles: it is both a potent intermediate for late-stage functionalization and a standalone pharmacophore in antiviral and neuroprotective drug discovery [1, 2].

Structural and Physicochemical Profiling

The unique reactivity and biological profile of 2-(3,4-dimethoxyphenyl)sulfanylpyrimidine stem from its tripartite structure:

• The Pyrimidine Core: An electron-deficient, nitrogen-containing heterocycle that acts as a potent hydrogen-bond acceptor. In kinase inhibitors, this core frequently mimics the adenine ring of ATP, anchoring the molecule to the hinge region of the target protein [3].

• The Sulfanyl (Thioether) Linker: Unlike rigid ether (-O-) or amine (-NH-) linkages, the thioether (-S-) bond is highly polarizable and provides a distinct dihedral angle (approximately 100-105°). This flexibility allows the appended aryl group to access deep hydrophobic pockets that might otherwise be sterically occluded.

• The 3,4-Dimethoxyphenyl Group: An electron-rich aromatic system that provides essential steric bulk and lipophilicity. The methoxy oxygens can also serve as secondary hydrogen-bond acceptors.

Table 1: Physicochemical Properties of 2-(3,4-Dimethoxyphenyl)sulfanylpyrimidine

Property	Value	Causality / Significance
Molecular Formula	C12H12N2O2S	Establishes baseline atomic composition.
Molecular Weight	248.30 g/mol	Well within Lipinski’s Rule of 5; highly ligand-efficient.
Calculated LogP	~2.5 - 2.8	Optimal lipophilicity for membrane permeability and oral bioavailability.
Topological Polar Surface Area (tPSA)	69.5 Ų	Ideal for cellular penetration; permits blood-brain barrier (BBB) crossing if required.
Hydrogen Bond Donors	0	Reduces desolvation penalty during target binding.
Hydrogen Bond Acceptors	5	Facilitates robust interaction networks within target active sites.

Synthetic Methodologies: The Thioether Linkage

The synthesis of 2-arylthio pyrimidines is classically achieved via Nucleophilic Aromatic Substitution (SNAr). The electron-withdrawing nature of the pyrimidine ring (enhanced by the two ortho/para nitrogen atoms) makes the C2 position highly susceptible to nucleophilic attack by thiolates.

Protocol 1: SNAr Synthesis of 2-(3,4-Dimethoxyphenyl)sulfanylpyrimidine Objective: High-yield coupling of 2-chloropyrimidine and 3,4-dimethoxythiophenol.

• Preparation: Dissolve 2-chloropyrimidine (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF) to achieve a 0.2 M concentration.

  • Causality: Anhydrous DMF is selected because it heavily solvates the potassium cation of the base, leaving the thiolate anion "naked" and highly nucleophilic. Water must be strictly excluded to prevent the competitive formation of a 2-hydroxypyrimidine byproduct.

• Deprotonation: Add anhydrous Potassium Carbonate (K2CO3, 2.0 eq) followed by 3,4-dimethoxythiophenol (1.1 eq).

  • Causality: K2CO3 is a mild, non-nucleophilic base sufficient to deprotonate the thiophenol (pKa ~6.5) without degrading the pyrimidine core.

• Reaction: Stir the suspension at 80°C for 4 hours under an inert argon atmosphere.

  • Causality: While thiols are excellent nucleophiles, the C2 position of an unprotonated pyrimidine requires elevated thermal energy to overcome the activation barrier of the Meisenheimer complex intermediate.

• Workup: Cool to room temperature and quench by pouring into a 5-fold volume of ice water. Extract the aqueous layer three times with Ethyl Acetate (EtOAc).

  • Causality: The ice water quenches the reaction and forces the highly polar DMF into the aqueous phase, preventing it from co-eluting with the product in the organic layer.

• Washing: Wash the combined organic layers with 1M NaOH, followed by brine.

  • Causality: The NaOH wash is critical to deprotonate and remove any unreacted 3,4-dimethoxythiophenol, which is highly odorous and can act as a pan-assay interference compound (PAINS) in downstream biological screening.

• Self-Validation Checkpoint: Dry over Na2SO4, concentrate, and analyze via LC-MS and 1H-NMR. The protocol is validated when LC-MS shows a dominant [M+H]+ peak at m/z 249.1, and 1H-NMR confirms the disappearance of the thiol proton (~3.5 ppm) and the presence of the characteristic pyrimidine doublet at ~8.5 ppm.

Caption: Synthetic workflow from starting materials to late-stage 2-aminopyrimidine functionalization.

Late-Stage Functionalization: The Sulfone Switch

In medicinal chemistry, the thioether is frequently utilized as a "traceless" linker or a synthetic handle. By oxidizing the sulfide to a sulfone, the C2 position of the pyrimidine becomes exceptionally electrophilic, allowing for rapid displacement by various amines to generate diverse 2-aminopyrimidine libraries [3].

Protocol 2: Oxidation and Displacement (The Sulfone Switch) Objective: Convert the thioether to a sulfone and displace with a primary amine.

• Oxidation: Dissolve 2-(3,4-dimethoxyphenyl)sulfanylpyrimidine (1.0 eq) in Dichloromethane (DCM) at 0°C. Add meta-chloroperoxybenzoic acid (mCPBA, 2.2 eq) portionwise.

  • Causality: The reaction is highly exothermic. Cooling to 0°C prevents the competitive oxidation of the pyrimidine nitrogens (N-oxide formation). 2.2 equivalents are strictly required to ensure complete conversion past the sulfoxide intermediate to the sulfone.

• Quenching: After 2 hours at room temperature, quench with saturated aqueous Na2S2O3.

  • Causality: Na2S2O3 reduces any unreacted peroxy acid, eliminating the risk of explosive peroxide concentration during solvent evaporation.

• Displacement: Isolate the sulfone, dissolve in N-Methyl-2-pyrrolidone (NMP), add the desired amine (1.5 eq) and N,N-Diisopropylethylamine (DIPEA, 2.0 eq), and heat to 100°C.

  • Causality: The 3,4-dimethoxyphenylsulfonyl group is an outstanding leaving group. DIPEA acts as an acid scavenger to neutralize the generated sulfinic acid byproduct, driving the reaction to completion.

• Self-Validation Checkpoint: TLC monitoring is highly effective here. The sulfone intermediate will appear significantly more polar (lower Rf) than the starting thioether. Successful amine displacement is confirmed by LC-MS identifying the exact mass of the new 2-aminopyrimidine and the expulsion of the 3,4-dimethoxybenzenesulfinate mass.

Pharmacological Utility and Target Engagement

The 2-arylthio pyrimidine scaffold is a recognized privileged structure in pharmacology, primarily utilized for allosteric and active-site inhibition of polymerases and kinases.

Antiviral Applications (HBV Polymerase): Research has demonstrated that 2-arylthio pyrimidine derivatives act as potent non-nucleoside inhibitors of the Hepatitis B Virus (HBV) polymerase. The 3,4-dimethoxyphenyl group is critical for fitting into the hydrophobic allosteric pocket of the viral polymerase, disrupting its structural integrity and halting viral replication without the off-target mitochondrial toxicity often associated with nucleoside analogs [1].

Neuroprotection and Kinase Inhibition: Derivatives bearing the 3,4-dimethoxyphenyl-pyrimidine motif have shown remarkable efficacy in restoring mitochondrial function and brain cell activity in models of chronic traumatic encephalopathy (CTE) [2]. Furthermore, in oncology, the pyrimidine core acts as a hinge-binding motif for Epidermal Growth Factor Receptor (EGFR) and other tyrosine kinases, while the flexible thioether linker allows the dimethoxyphenyl group to occupy the selectivity pocket, providing high target specificity [3].

Caption: Mechanism of target engagement and downstream phenotypic outcomes for pyrimidine thioethers.

References

• Wang J, Zhang L, Zhao J, et al. "2-Arylthio-5-iodo pyrimidine derivatives as non-nucleoside HBV polymerase inhibitors." Bioorganic & Medicinal Chemistry. 2018;26(8):1573-1578.[Link]

• Pozdnyakov DI, Miroshnichenko KA, Voronkov AV, Kovaleva TG. "The Administration of the New Pyrimidine Derivative—4-{2-[2-(3,4-Dimethoxyphenyl)-Vinyl]-6-Ethyl-4-Oxo-5-Phenyl-4H-Pyrimidine-1-Il}Benzsulfamide Restores the Activity of Brain Cells in Experimental Chronic Traumatic Encephalopathy by Maintaining Mitochondrial Function." Medicina. 2019;55(7):386.[Link]

• Yadav TT, Shaikh GM, Kumar MS, Chintamaneni M, Mayur YC. "A Review on Fused Pyrimidine Systems as EGFR Inhibitors and Their Structure–Activity Relationship." Frontiers in Chemistry. 2020;8:602762.[Link]

Discovery and Development of Novel Sulfanylpyrimidine Compounds: A Technical Guide to Synthesis, Metallation, and Biological Evaluation

Executive Summary

The pyrimidine scaffold is a privileged pharmacophore in medicinal chemistry, ubiquitous in nature due to its presence in nucleic acids and essential vitamins. Among its derivatives, sulfanylpyrimidines have emerged as highly versatile building blocks for novel antimicrobial, antiviral, and antineoplastic agents. This whitepaper provides an in-depth technical roadmap for the rational design, synthesis, metallation, and biological evaluation of novel sulfanylpyrimidine compounds. By synthesizing field-proven insights with rigorous mechanistic causality, this guide establishes a self-validating framework for accelerating pyrimidine-based drug discovery.

Rational Design & Pharmacological Relevance

The strategic functionalization of the pyrimidine ring dictates its pharmacokinetic and pharmacodynamic profile. Sulfanylpyrimidines are designed to exploit structural mimicry; they closely resemble native nucleobases and thiamine precursors like toxopyrimidine[1].

Substituent Effects on Cytotoxicity

The choice of functional groups at the 4- and 5-positions of the pyrimidine ring fundamentally alters biological activity:

• Lipophilicity and Target Engagement: The introduction of bulky constituents, such as a benzylsulfanyl group at the 4-position, significantly enhances lipophilicity. This modification improves cell membrane penetration, directly correlating with enhanced anticancer properties[1].

• Hydroxylation for Potency: The hydroxylation of compounds like 4-[(4-chlorobenzyl)sulfanyl]-5,6-dimethyl-2-phenylpyrimidine to their 5-hydroxymethyl derivatives drastically increases cytotoxicity against both normal and cancer cell lines (e.g., HeLa, Caco-2)[1].

• Toxicity Mitigation: To widen the therapeutic window, researchers often substitute the benzylsulfanyl group with an aliphatic amino group at the 4-position, which has been shown to be less toxic to normal human endothelial cells while maintaining moderate antineoplastic activity[1].

Mechanism of Action

The primary mechanism of action for many sulfanylpyrimidine derivatives relies on their structural resemblance to bacimethrin and toxopyrimidine. In target cells, these compounds undergo intracellular conversion to 2′-methoxy-thiamin pyrophosphate, acting as potent inhibitors of thiamin-pyrophosphate-dependent enzymes and disrupting essential metabolic genes[1].

Dual mechanism of action for sulfanylpyrimidine derivatives in target cells.

Synthetic Workflows: S-Alkylation & Schiff Base Formation

The synthesis of sulfanylpyrimidine derivatives is anchored in robust, self-validating nucleophilic substitution pathways. The reaction generally follows an SN​2 (bimolecular nucleophilic substitution) mechanism[2].

Causality in Reagent Selection

• Base Selection: The reaction is initiated by the deprotonation of a pyrimidine-2-thione using a base like NaOH, K2​CO3​ , or an organocatalyst like DBU[2]. We utilize NaOH in methanol to ensure complete deprotonation, driving the equilibrium toward the highly nucleophilic thiolate anion.

• Electrophile Control: The thiolate attacks the electrophilic carbon of an alkyl halide (e.g., diphenylmethyl halide or benzyl chloride). Dropwise addition of the electrophile prevents uncontrolled exothermic spikes and minimizes di-alkylation[2].

Standard Operating Procedure: Synthesis of 4-Benzylsulfanylpyrimidines

This protocol incorporates built-in quality control (QC) checkpoints to ensure structural integrity prior to biological evaluation.

Step 1: Initiation & Deprotonation

• Dissolve 10 mmol of the starting pyrimidine-thione (e.g., ethyl 4-methyl-2-phenyl-6-sulfanylpyrimidine-5-carboxylate) in 20 mL of anhydrous methanol[1].

• Add 10 mmol of NaOH (0.40 g) to the solution. Stir at ambient temperature for 15 minutes.

  • QC Checkpoint: A slight color shift indicates the formation of the thiolate anion.

Step 2: SN​2 Alkylation 3. Slowly add 11 mmol of the chosen benzyl chloride dropwise to the reaction mixture[1]. 4. Stir the mixture using a magnetic stirrer for 3 hours at ambient temperature[1].

• QC Checkpoint: Monitor reaction progress via TLC (Hexane:EtOAc, 3:1). The disappearance of the starting thione spot validates reaction completion.

Step 3: Isolation & Validation 5. Filter the resulting white solid precipitate under vacuum. 6. Wash the solid sequentially with cold methanol (10 mL) and distilled water (10 mL) to remove unreacted salts and polar impurities[1]. 7. Self-Validation: Confirm the chemical structure using 1H -NMR ( CDCl3​ ) and IR spectroscopy (looking for the disappearance of the C=S stretch and appearance of C-S stretches around 650 cm−1 )[3].

Synthetic workflow of sulfanylpyrimidine derivatives and metal complexation.

Metallation Strategies for Antimicrobial Enhancement

While purely organic sulfanylpyrimidines exhibit moderate antimicrobial properties, their efficacy against resistant strains (e.g., MRSA, Candida glabrata) can be limited. Complexation with transition metals represents a paradigm shift in overcoming this resistance.

The Role of Ligand Sterics in Gold(I) Complexes

Recent high-throughput screenings have demonstrated that coordinating 2-sulfanylpyrimidine with specific metal-ligand frameworks drastically alters biological targeting.

• Active Framework: Combining 2-sulfanylpyrimidine with a gold(I) trifuran-2-yl-phosphane ligand yields a complex (Au1) with exceptionally high activity against both MRSA and fungal strains[4].

• Inactive Framework: Conversely, a gold complex utilizing the exact same 2-sulfanylpyrimidine ligand but paired with a triphenylphosphine ligand (Au-S4) shows no activity against any tested strains[4].

Causality: The steric bulk and electronic properties of the trifuran-2-yl-phosphane ligand create an optimal lipophilicity balance, allowing the metallodrug to penetrate fungal cell walls without inducing hemolysis or cytotoxicity in mammalian cells[4].

Quantitative Data Summaries

To benchmark the efficacy of these novel compounds, quantitative evaluations of cytotoxicity and antimicrobial activity are summarized below.

Table 1: Comparative Cytotoxicity ( IC50​ ) of Pyrimidine Derivatives

Data reflects the impact of 5-hydroxymethylation and bulky constituent additions[1].

Compound Class	Modification	Target Cell Line	IC50​ Range ( μM )	Selectivity Profile
Base Scaffold	4-[(4-chlorobenzyl)sulfanyl]	HeLa, Caco-2	> 100 – 55	Low
Hydroxylated	5-hydroxymethylation	HeLa, Caco-2	17 – 38	High (Cancer selective)
Aliphatic	4-aliphatic amino group	Normal (RPTEC)	> 100	Low toxicity to normal cells

Table 2: Antifungal Activity (MIC) of Metal-Sulfanylpyrimidine Complexes

Data highlights the critical nature of phosphine ligand selection in Gold(I) complexes[4].

Metal Complex	Thiolate Ligand	Phosphine Ligand	MIC vs. MRSA ( μM )	MIC vs. Candida ( μM )	Mammalian Cytotoxicity
Au1	2-sulfanylpyrimidine	Trifuran-2-yl-phosphane	≤1.25	≤1.25	None detected
Au-S4	2-sulfanylpyrimidine	Triphenylphosphine	Inactive	Inactive	N/A
Au2	2-sulfanylpyridine	Triphenylphosphine	≤1.25	≤1.25	None detected

Conclusion

The discovery and optimization of novel sulfanylpyrimidine compounds require a delicate balance of rational structural design and rigorous synthetic execution. By understanding the causality behind SN​2 alkylation mechanics and the profound impact of 5-position hydroxylation, researchers can fine-tune the lipophilicity and target engagement of these molecules. Furthermore, the integration of transition metal complexation—specifically utilizing sterically tuned ligands like trifuran-2-yl-phosphane—unlocks new frontiers in combating antimicrobial resistance without sacrificing mammalian safety.

References

• Synthesis, Crystal Structure, and Biological Evaluation of Novel 5-Hydroxymethylpyrimidines MDPI[Link]

• Metal Complexes as Antifungals? From a Crowd-Sourced Compound Library to the First In Vivo Experiments JACS Au - ACS Publications[Link]

• SYNTHESIS AND ANTIBACTERIAL PROPERTIES OF PYRIMIDINE DERIVATIVES Acta Poloniae Pharmaceutica - Drug Research[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. 2-[(Diphenylmethyl)sulfanyl]pyrimidine|RUO [benchchem.com]
• 3. ptfarm.pl [ptfarm.pl]
• 4. pubs.acs.org [pubs.acs.org]

Engineering Dimethoxyphenyl Pyrimidine Derivatives: A Technical Guide to Synthesis, SAR, and Kinase Inhibition

Executive Summary & Pharmacological Rationale

In contemporary medicinal chemistry, the pyrimidine ring serves as a privileged pharmacophore due to its exceptional ability to mimic the purine and pyrimidine bases of endogenous nucleotides. When strategically functionalized with a dimethoxyphenyl moiety (such as 3,4-dimethoxyphenyl or 3,5-dimethoxyphenyl), the resulting derivatives exhibit profound pleiotropic biological activities.

The rationale behind this specific functionalization is rooted in precise electronic and steric tuning. The methoxy groups act as powerful electron-donating substituents via resonance, enriching the electron density of the phenyl ring. This enrichment enhances the molecule's capacity to participate in π−π stacking and cation- π interactions within the hydrophobic, orthosteric ATP-binding pockets of various kinases. Concurrently, the oxygen atoms of the methoxy groups serve as directional hydrogen-bond acceptors, anchoring the molecule to hinge-region residues of target proteins.

This whitepaper provides an in-depth technical analysis of the synthetic methodologies, self-validating experimental protocols, and structure-activity relationships (SAR) governing dimethoxyphenyl pyrimidine derivatives.

Validated Synthetic Methodologies

The synthesis of dimethoxyphenyl pyrimidines typically follows one of two distinct pathways: de novo ring construction or late-stage functionalization. Below are the field-proven, step-by-step methodologies designed with built-in validation systems to ensure high-fidelity synthesis.

Fig 1. Stepwise synthesis of dimethoxyphenyl pyrimidines via chalcone cyclocondensation.

Protocol 1: De Novo Synthesis via Chalcone Cyclocondensation

Rationale: Constructing the pyrimidine core de novo allows for highly modular substitution at the 2, 4, and 6 positions. The initial Claisen-Schmidt condensation generates an α,β -unsaturated ketone (chalcone), which acts as a highly electrophilic Michael acceptor for the subsequent cyclization step 1.

• Step 1: Aldol Condensation

  • Procedure: Equimolar amounts of a substituted acetophenone and 3,4-dimethoxybenzaldehyde are dissolved in absolute ethanol. A catalytic amount of aqueous NaOH (40%) is added dropwise at 0°C, then stirred at room temperature for 12 hours.

  • Causality: The strong base deprotonates the acetophenone to form a nucleophilic enolate, which attacks the electrophilic carbonyl of the benzaldehyde. Subsequent dehydration is thermodynamically driven by the formation of a highly conjugated, stable chalcone system.

• Step 2: Michael Addition and Cyclization

  • Procedure: The isolated chalcone is reacted with thiourea (1.5 eq) in the presence of potassium hydroxide under reflux for 6-8 hours.

  • Causality: Thiourea acts as a binucleophile. The sulfur/nitrogen attacks the β -carbon of the chalcone (Michael addition), followed by an intramolecular nucleophilic attack on the carbonyl carbon, yielding a pyrimidine-2-thione intermediate.

• Step 3: S-Alkylation

  • Procedure: The intermediate is treated with an alkyl halide (e.g., ethyl iodide) and anhydrous K₂CO₃ in DMF at room temperature.

  • Causality: In polar aprotic solvents (DMF), the intermediate exists predominantly in the thiol tautomer. K₂CO₃ deprotonates the thiol, and the resulting highly nucleophilic thiolate undergoes rapid Sₙ2 alkylation, avoiding N-alkylation due to sulfur's higher polarizability.

• Self-Validation System :

  • In-process Control: TLC (Hexane:Ethyl Acetate 7:3) must show complete consumption of the highly fluorescent chalcone spot under 254 nm UV light.

  • Structural Confirmation: ¹H NMR must reveal the disappearance of the vinylic doublets ( J=15−16 Hz, confirming trans geometry of the chalcone) and the emergence of a diagnostic pyrimidine C5-H singlet at δ 7.2–7.8 ppm.

Protocol 2: Palladium-Catalyzed Scaffold Hopping (Suzuki-Miyaura)

Rationale: For late-stage functionalization, direct arylation of a pre-formed halogenated pyrimidine is preferred to minimize functional group incompatibility and streamline the generation of compound libraries 2.

• Step 1: Catalyst Activation

  • Procedure: A Schlenk flask is charged with 2,4-dibromopyrimidine, 3,5-dimethoxyphenylboronic acid (2.2 eq), Pd(OAc)₂ (5 mol%), and CataCXium A (10 mol%) under a strict nitrogen atmosphere.

  • Causality: Pd(OAc)₂ is reduced in situ to the active Pd(0) species. CataCXium A (di-(1-adamantyl)-n-butylphosphine) is a sterically demanding, electron-rich ligand that accelerates the oxidative addition of the deactivated C-Br bond while preventing the catalyst from aggregating into inactive palladium black.

• Step 2: Cross-Coupling

  • Procedure: Degassed aqueous K₃PO₄ and toluene are added, and the biphasic mixture is heated to 90°C for 12 hours.

  • Causality: The biphasic system dissolves both organic and inorganic components. The base (K₃PO₄) coordinates with the boronic acid to form a nucleophilic boronate complex, which is strictly required to facilitate the transmetalation step onto the Pd(II) intermediate.

• Self-Validation System :

  • In-process Control: LC-MS analysis of reaction aliquots. The reaction is deemed complete and validated when the isotopic cluster corresponding to the dibrominated starting material (M, M+2, M+4) is entirely replaced by the [M+H]⁺ peak of the di-arylated product.

Molecular Targets & Mechanistic Pathways

Dimethoxyphenyl pyrimidines exhibit a broad spectrum of biological activities, primarily driven by their ability to act as competitive inhibitors at kinase ATP-binding sites.

Fig 2. Mechanism of dual EGFR/VEGFR-2 inhibition by dimethoxyphenyl pyrimidine derivatives.

Dual EGFR/VEGFR-2 Tyrosine Kinase Inhibition

The epidermal growth factor receptor (EGFR) and vascular endothelial growth factor receptor 2 (VEGFR-2) are critical tyrosine kinases implicated in tumor proliferation and angiogenesis. Recent studies demonstrate that 4,6-diaryl pyrimidines containing a 3,4-dimethoxyphenyl group act as highly potent dual inhibitors. By occupying the ATP-binding cleft, these compounds halt signal transduction, leading to a profound downregulation of anti-apoptotic proteins (Bcl2) and an upregulation of pro-apoptotic proteins (Bax), effectively triggering cancer cell death 1.

Cytochrome P450 1B1 (CYP1B1) Selectivity

CYP1B1 is an extrahepatic enzyme overexpressed in various malignancies and is a prime target for cancer chemoprevention. Scaffold-hopping approaches have identified 2,4-bis(3,5-dimethoxyphenyl)pyrimidine derivatives as exceptionally selective CYP1B1 inhibitors. The specific 3,5-dimethoxy substitution pattern creates optimal steric bulk that fits the narrow active site of CYP1B1 while clashing with the active site of the closely related CYP1A1 isoform, resulting in remarkable selectivity indices 2.

Anti-Inflammatory Modulation via Cathepsin L / JAK

Beyond oncology, 2-arylaminopyrimidine derivatives featuring a 2,3-dimethoxyphenyl moiety have shown significant efficacy in treating Acute Lung Injury (ALI). These compounds function as dual Cathepsin L and JAK inhibitors, effectively suppressing the inflammatory cascade. By inhibiting these pathways, the derivatives drastically reduce the release of pro-inflammatory cytokines such as IL-6 and IL-8 in human bronchial epithelial (HBE) cells 3.

Structure-Activity Relationship (SAR) Data

The optimization of the dimethoxyphenyl pyrimidine scaffold relies heavily on quantitative SAR data. The table below summarizes the critical pharmacological metrics of key derivatives discussed in recent literature.

Compound Scaffold / Derivative	Primary Target(s)	Key Pharmacological Activity	Source
4-(4-Chlorophenyl)-2-(ethylthio)-6-(3,4-dimethoxyphenyl)pyrimidine	EGFR / VEGFR-2	GI₅₀ = 22–24 nM; Induces apoptosis (Bax ↑, Bcl2 ↓)	1
2,4-bis(3,5-dimethoxyphenyl)pyrimidine	CYP1B1	IC₅₀ < 100 nM; High selectivity index (1A1/1B1)	2
N2-(3-Aminophenyl)-N4-(2,3-dimethoxyphenyl)pyrimidine-2,4-diamine	Cathepsin L / JAK	83–85% inhibition of IL-6 and IL-8 at 5 μM	3
2-amino-4-(2-fluoro-4-methoxyphenyl)-6-(2,4-dimethoxyphenyl)pyrimidine	Farnesyltransferase / ROS	High cytotoxicity; Modest ROS scavenging	4

References

• New series of 4,6-diaryl pyrimidines: facile synthesis and antiproliferative activity as dual EGFR/VEGFR-2 inhibitors Source: Frontiers in Chemistry URL: 1

• Design of Cytochrome P450 1B1 Inhibitors via a Scaffold-Hopping Approach Source: PMC (National Institutes of Health) URL: 2

• Design, Synthesis, and Biological Evaluation of 2-Arylaminopyrimidine Derivatives as Dual Cathepsin L and JAK Inhibitors for the Treatment of Acute Lung Injury Source: Journal of Medicinal Chemistry - ACS Publications URL: 3

• Novel pyrimidine-substituted chalcones: In vitro antioxidant properties and cytotoxic effects against human cancer cell lines Source: PLOS One URL: 4

Sources

• 1. Frontiers | New series of 4,6-diaryl pyrimidines: facile synthesis and antiproliferative activity as dual EGFR/VEGFR-2 inhibitors [frontiersin.org]
• 2. Design of Cytochrome P450 1B1 Inhibitors via a Scaffold-Hopping Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Novel pyrimidine-substituted chalcones: In vitro antioxidant properties and cytotoxic effects against human cancer cell lines | PLOS One [journals.plos.org]

Exploring the Synthesis of Pyrimidine Thioethers: A Comprehensive Technical Guide

Executive Summary

The pyrimidine scaffold is a privileged structure in medicinal chemistry and agrochemical development. When functionalized with a thioether linkage, the resulting pyrimidine thioethers exhibit unique conformational flexibility, lipophilicity, and electronic properties. These characteristics are critical for high-affinity binding in complex biological targets, ranging from HIV-1 reverse transcriptase (RT) to vital fungal enzymes. This technical guide explores the mechanistic foundations, strategic methodologies, and validated protocols for synthesizing pyrimidine thioethers, providing researchers with actionable, self-validating workflows.

Mechanistic Paradigms in C–S Bond Formation

The construction of the C–S bond in pyrimidine thioethers generally relies on two orthogonal mechanistic paradigms: Nucleophilic Aromatic Substitution ( SN​Ar ) and Transition-Metal Catalyzed Cross-Coupling.

Nucleophilic Aromatic Substitution ( SN​Ar )

The electron-deficient nature of the pyrimidine ring—exacerbated by electronegative nitrogen atoms—makes it highly susceptible to nucleophilic attack, particularly at the C2 and C4 positions. In base-mediated SN​Ar , a base (such as NaOH or K2​CO3​ ) is used to deprotonate a thiol, generating a highly nucleophilic thiolate anion. This anion attacks the electrophilic carbon of a halopyrimidine, forming a Meisenheimer complex intermediate, followed by the rapid expulsion of the halide leaving group[1].

Transition-Metal Catalyzed Reductive Alkylation

For unactivated pyrimidines or complex late-stage functionalizations where SN​Ar fails due to steric hindrance or electronic deactivation, transition-metal catalysis is required. Nickel-catalyzed reductive cross-coupling (a variant of the Liebeskind–Srogl reaction) has emerged as a powerful tool[2].

Causality of Catalyst Choice: Nickel is uniquely suited for this transformation because Ni(0) readily undergoes oxidative addition into robust C(sp2)−SMe bonds. This circumvents the need for moisture-sensitive organometallic reagents, allowing for the direct cross-coupling of heteroaromatic thioethers with alkyl bromides to build complex drug-like scaffolds[2].

Fig 1. Catalytic cycle of Ni-catalyzed reductive alkylation for thioether functionalization.

Strategic Methodologies & Self-Validating Protocols

Selecting the correct synthetic route depends on the electronic nature of the starting materials and the desired green chemistry metrics.

Fig 2. Divergent synthetic pathways for constructing pyrimidine thioether scaffolds.

Protocol A: Base-Mediated S-Alkylation of Halopyrimidines

This protocol is the industry standard for early-stage scaffold building due to its scalability and cost-effectiveness[1].

• Materials: Substituted thiophenol (1.0 eq), 2-(Chloromethyl)pyrimidine hydrochloride (1.0 eq), NaOH (1.1 eq), Ethanol, Water.

• Step 1 (Dissolution): Dissolve the substituted thiophenol in ethanol. Causality: Ethanol acts as a polar protic solvent that stabilizes the impending transition state without neutralizing the base.

• Step 2 (Activation): Add an aqueous solution of NaOH dropwise. Stir for 30 minutes at room temperature. Causality: NaOH deprotonates the thiol, shifting the equilibrium to form the highly reactive thiolate anion.

• Step 3 (Coupling): Add 2-(Chloromethyl)pyrimidine hydrochloride in ethanol dropwise. Stir at room temperature for 12–24 hours.

• Step 4 (Self-Validation Checkpoint): Monitor the reaction via TLC (Hexanes:EtOAc 3:1). The visual formation of a white precipitate ( NaCl ) in the flask acts as an in-process control, confirming that the halogen displacement is actively occurring.

• Step 5 (Workup): Remove the solvent under reduced pressure. Extract the aqueous residue with ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous MgSO4​ , and concentrate to yield the crude pyrimidine thioether.

Protocol B: Solvent-Free Microwave-Assisted S-Alkylation (Green Chemistry)

For laboratories prioritizing green chemistry, solvent-free S-alkylation utilizing Potassium Fluoride on Alumina ( KF/Al2​O3​ ) offers superior atom economy and rapid kinetics[3].

• Materials: Thiol (1.0 eq), Alkyl/Aryl halide (1.1 eq), KF/Al2​O3​ solid catalyst.

• Step 1 (Catalyst Loading): Grind the thiol and halide intimately with KF/Al2​O3​ in a mortar. Causality: The alumina provides a massive surface area that disperses the KF . This structural dispersion drastically enhances the basicity of the fluoride ion, allowing it to efficiently strip the proton from the thiol without the need for toxic bulk solvents like DMF or DMSO[3].

• Step 2 (Irradiation): Subject the neat solid mixture to microwave irradiation (100W) for 5–30 minutes. Causality: Microwave dielectric heating causes localized superheating at the molecular level, overcoming activation energy barriers exponentially faster than conventional thermal heating.

• Step 3 (Self-Validation Checkpoint): Extract a micro-sample using 1 mL of ethyl acetate. Spot on a TLC plate alongside the starting thiol. Complete disappearance of the thiol spot within 15 minutes validates the catalytic turnover.

• Step 4 (Workup): Elute the product directly from the solid support using a minimal volume of ethyl acetate. Filter off the inorganic catalyst and concentrate the filtrate.

Quantitative Analysis of Reaction Conditions

To assist in route selection, the following table summarizes the quantitative performance metrics of the primary synthetic methodologies discussed.

Synthetic Methodology	Primary Reagents / Catalyst	Solvent System	Temp (°C)	Time (h)	Avg. Yield (%)	Key Advantage
Base-Mediated SN​Ar	K2​CO3​ or NaOH	EtOH / Water or DMF	25–80	12–24	65–85	Highly scalable, cost-effective reagents.
Ni-Catalyzed Alkylation	NiCl2​(dppf) , Reductant	THF / DMA	80	12–24	70–90	Broad substrate scope, tolerates complex heterocycles.
Solvent-Free S-Alkylation	KF/Al2​O3​	None (Neat)	MW Heating	0.1–0.5	80–95	Green chemistry profile, ultra-fast kinetics.

Therapeutic and Agrochemical Applications

HIV-1 Reverse Transcriptase Inhibitors

Pyrimidine thioethers have been identified as a highly potent class of non-nucleoside reverse transcriptase inhibitors (NNRTIs). Researchers have successfully utilized thioether linkages to maintain activity against wild-type HIV-1 RT and, crucially, against mutant strains carrying the resistance-conferring P236L mutation. Structural modifications of the pyrimidine ring and the C-2 sulfide functionality have yielded analogs with IC50​ values as low as 190 nM against wild-type RT and an exceptional 66 nM against the P236L mutant[4].

Agrochemicals and Broad-Spectrum Pesticides

Beyond human therapeutics, the pyrimidine thioether motif is a cornerstone in modern agrochemical discovery. Novel pyrimidine derivatives containing sulfonate esters and thioether moieties have been rationally designed to combat rising agricultural resistance. These compounds exhibit potent broad-spectrum antibacterial activity against devastating plant pathogens such as Xanthomonas oryzae (Xoo) and Pseudomonas syringae (Psa), while simultaneously demonstrating significant insecticidal properties[5].

Conclusion

The synthesis of pyrimidine thioethers represents a critical intersection of organic methodology and applied drug discovery. By understanding the mechanistic causality behind SN​Ar and transition-metal catalyzed pathways, researchers can rationally select reaction conditions that maximize yield and functional group tolerance. The integration of self-validating protocols and green chemistry alternatives like KF/Al2​O3​ further ensures that these valuable scaffolds can be produced efficiently, sustainably, and reproducibly.

References

• Application Notes and Protocols for the Synthesis of Pyrimidine Derivatives Using 2-(Chloromethyl)pyrimidine hydrochloride. BenchChem. 1

• Pyrimidine Thioethers: A Novel Class of HIV-1 Reverse Transcriptase Inhibitors with Activity Against BHAP-Resistant HIV. Journal of Medicinal Chemistry - ACS Publications. 4

• Ni-Catalyzed Reductive Liebeskind–Srogl Alkylation of Heterocycles. PMC - NIH. 2

• Benign and efficient preparation of thioethers by solvent-free S-alkylation of thiols with alkyl halides catalyzed by potassium fluoride on alumina. R Discovery. 3

• Design, Synthesis and Bioactivity of Novel Pyrimidine Sulfonate Esters Containing Thioether Moiety. MDPI.5

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Design, Synthesis and Bioactivity of Novel Pyrimidine Sulfonate Esters Containing Thioether Moiety | MDPI [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Analytical Characterization of Pyrimidine Derivatives

For: Researchers, Scientists, and Drug Development Professionals

Abstract

Pyrimidine derivatives are a cornerstone in medicinal chemistry and drug development, forming the structural basis of numerous therapeutic agents due to their role as essential building blocks of nucleic acids.[1][2] Rigorous and unambiguous structural characterization of these compounds is paramount for understanding structure-activity relationships (SAR), ensuring purity, and meeting regulatory standards. This guide provides a comprehensive overview of the key analytical techniques employed for the characterization of pyrimidine derivatives. It is designed to be a practical resource, offering not just procedural steps but also the underlying scientific rationale for methodological choices. We will delve into the application of Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), High-Performance Liquid Chromatography (HPLC), and X-ray Crystallography, presenting detailed protocols and data interpretation strategies.

The Central Role of an Integrated Analytical Workflow

The complete and accurate structural elucidation of a novel pyrimidine derivative is rarely accomplished with a single analytical technique. Instead, a synergistic approach is required, where each method provides a unique and complementary piece of the structural puzzle. A typical workflow involves the initial assessment of purity, followed by the determination of the molecular formula and detailed structural analysis, and finally, the unambiguous confirmation of the three-dimensional structure.

Caption: Integrated workflow for pyrimidine derivative characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Primary Tool for Structural Elucidation

NMR spectroscopy is arguably the most powerful technique for determining the structure of organic molecules in solution. For pyrimidine derivatives, ¹H and ¹³C NMR provide a wealth of information regarding the substitution pattern on the ring, the electronic environment of each atom, and the connectivity between different parts of the molecule.[3]

Expertise & Experience: Why NMR is Indispensable

The pyrimidine ring has a unique electronic structure that gives rise to characteristic chemical shifts for its protons and carbons. The positions of these signals are highly sensitive to the nature and location of substituents, allowing for detailed structural assignments.[3] For instance, the protons at positions 2, 4, 5, and 6 have distinct chemical shift ranges that are well-documented.[3] Furthermore, coupling patterns between adjacent protons (in ¹H NMR) can definitively establish their relative positions. Two-dimensional (2D) NMR techniques, such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence), are invaluable for mapping out the entire spin system and assigning all proton and carbon signals unambiguously.

Data Presentation: Typical NMR Chemical Shift Ranges

The following table summarizes typical chemical shift ranges for unsubstituted and substituted pyrimidine derivatives. These values are illustrative and can be influenced by the solvent and the specific electronic effects of the substituents.

Atom	Typical ¹H Chemical Shift (δ, ppm)	Typical ¹³C Chemical Shift (δ, ppm)
H-2	8.5 - 9.5	155 - 165
H-4 / H-6	8.0 - 9.0	150 - 160
H-5	7.0 - 8.0	120 - 140

Data compiled from representative literature values.[3]

Experimental Protocol: Acquiring High-Quality NMR Spectra

A standardized protocol is crucial for obtaining high-quality, reproducible NMR data.[3]

A. Sample Preparation

• Sample Quantity: For ¹H NMR, dissolve 1-10 mg of the pyrimidine derivative in 0.5-0.7 mL of a suitable deuterated solvent. For ¹³C NMR, a higher concentration (10-50 mg) is recommended to achieve a good signal-to-noise ratio in a reasonable time.

• Solvent Selection: The choice of deuterated solvent (e.g., CDCl₃, DMSO-d₆, D₂O) is critical.[3] The solvent should fully dissolve the sample and not have signals that overlap with important sample resonances. For pyrimidine derivatives with acidic protons (e.g., on amino or hydroxyl groups), DMSO-d₆ is often preferred as it allows for the observation of these exchangeable protons.

B. Data Acquisition The following are general parameters that may need to be optimized for specific instruments and samples.[3]

Parameter	¹H NMR	¹³C NMR
Spectrometer Frequency	300-600 MHz	75-151 MHz
Pulse Sequence	Standard single-pulse (e.g., zg30)	Proton-decoupled single-pulse (e.g., zgpg30)
Number of Scans (NS)	8-16	1024 or more
Relaxation Delay (D1)	1-2 seconds	2-5 seconds
Spectral Width (SW)	-2 to 12 ppm	0 to 200 ppm

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry is a highly sensitive technique that measures the mass-to-charge ratio (m/z) of ions, providing the molecular weight of the compound and, through fragmentation analysis, valuable structural information.[4]

Expertise & Experience: The Logic of Fragmentation

The fragmentation of pyrimidine derivatives in a mass spectrometer is not random; it is dictated by the stability of the resulting ions and neutral losses.[4][5] The robust aromaticity of the pyrimidine ring often leads to its retention in many fragment ions.[4] The primary fragmentation events typically involve the loss of substituents or side chains.[6] By analyzing these fragmentation patterns, one can deduce the nature and location of substituents on the pyrimidine core.[4][5] Electron Ionization (EI) is a common technique that provides reproducible fragmentation patterns, while softer ionization methods like Electrospray Ionization (ESI) are excellent for determining the molecular ion with minimal fragmentation.[4]

Caption: General fragmentation scheme for a substituted pyrimidine.

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

This protocol is a generalized procedure based on common methodologies.[4]

• Sample Introduction: Introduce a small amount of the solid or a concentrated solution of the pyrimidine derivative into the mass spectrometer, typically via a direct insertion probe or after separation by Gas Chromatography (GC).

• Ionization: Use a standard electron energy of 70 eV. This energy level is sufficient to cause ionization and reproducible fragmentation.[4]

• Ion Source Temperature: Maintain the ion source at approximately 200°C to ensure volatilization of the sample without thermal degradation.[4]

• Mass Analysis: Scan a suitable m/z range (e.g., 50-500 amu) to detect the molecular ion and all significant fragment ions.

• Data Analysis: Identify the molecular ion peak. Analyze the mass differences between the molecular ion and major fragment peaks to propose the loss of specific functional groups or side chains.

High-Performance Liquid Chromatography (HPLC): The Gold Standard for Purity Assessment

HPLC is an essential technique for determining the purity of pyrimidine derivatives and for identifying and quantifying any impurities.[7][8] Its high resolution, sensitivity, and reproducibility make it indispensable in drug development and quality control.[8]

Expertise & Experience: Method Development Considerations

The choice of HPLC method depends on the physicochemical properties of the pyrimidine derivative. Reversed-phase HPLC (RP-HPLC) is the most common mode used.

• Stationary Phase: A C18 column is a versatile and robust choice for a wide range of pyrimidine derivatives.[7]

• Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate or acetate) and an organic modifier (e.g., acetonitrile or methanol) is typically used. The pH of the aqueous phase can be adjusted to control the ionization state of acidic or basic pyrimidine derivatives, thereby influencing their retention.

• Detection: UV detection is widely used, as the pyrimidine ring exhibits strong absorbance in the UV region (typically around 260 nm).[8] Coupling HPLC with a mass spectrometer (HPLC-MS) provides the added advantage of obtaining molecular weight information for each separated peak, which is invaluable for impurity identification.[7]

Experimental Protocol: RP-HPLC for Purity Analysis

This is a representative protocol that serves as a starting point for method development.[7][8]

• Instrumentation: A standard HPLC system with a pump, autosampler, column oven, and a UV-Vis detector.[8]

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[7]

  • Mobile Phase A: 0.1% Acetic Acid in Water.[8]

  • Mobile Phase B: Acetonitrile.[8]

  • Gradient: A linear gradient from 5% B to 95% B over 20 minutes is a good starting point.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.[7]

  • Detection Wavelength: 260 nm.[8]

• Solution Preparation:

  • Standard Solution: Accurately weigh and dissolve the pyrimidine derivative reference standard in a suitable solvent (e.g., a 50:50 mixture of water and acetonitrile) to a concentration of approximately 1 mg/mL.[8]

  • Sample Solution: Prepare the sample to be analyzed in the same manner.[8]

• Analysis: Inject equal volumes (e.g., 10 µL) of the standard and sample solutions.[8] Calculate the purity of the sample by comparing the peak area of the main component to the total area of all peaks (area percent method).

X-ray Crystallography: Unambiguous 3D Structure Determination

For the absolute and definitive determination of a molecule's three-dimensional structure, single-crystal X-ray diffraction is the ultimate technique.[9] It provides precise information on bond lengths, bond angles, and stereochemistry in the solid state.[9]

Expertise & Experience: The Power and Pitfalls

While X-ray crystallography provides an unparalleled level of structural detail, its primary requirement is the availability of a single, high-quality crystal.[9] Growing suitable crystals can be a significant challenge and often requires extensive screening of different solvents and crystallization conditions. However, when successful, the resulting crystal structure provides irrefutable proof of the molecule's constitution and conformation, which is invaluable for confirming the results from spectroscopic methods and for understanding intermolecular interactions in the solid state.[10]

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystal Growth: The critical first step is to grow single crystals of the pyrimidine derivative that are suitable for X-ray diffraction (typically 0.1-0.3 mm in each dimension). Common methods include:

  • Slow evaporation of a saturated solution.

  • Vapor diffusion (liquid or gas).

  • Slow cooling of a saturated solution.

• Data Collection: A suitable crystal is mounted on a goniometer head and placed in the X-ray beam of a diffractometer. The crystal is cooled to a low temperature (e.g., 100 K) to minimize thermal vibrations. Diffraction data are collected as the crystal is rotated in the X-ray beam.[9]

• Structure Solution and Refinement: The collected diffraction data are used to solve the crystal structure, typically using direct methods. The initial structural model is then refined using full-matrix least-squares procedures to obtain the final, highly accurate molecular structure.[9]

Conclusion: A Multi-Technique Approach for Comprehensive Characterization

The structural elucidation of pyrimidine derivatives is a multi-faceted process that relies on the synergistic use of several analytical techniques.[9] NMR spectroscopy provides the foundational information on the molecular framework and connectivity in solution. Mass spectrometry confirms the molecular weight and offers clues to the structure through fragmentation analysis. HPLC is essential for ensuring the purity of the sample. Finally, single-crystal X-ray diffraction provides the definitive, unambiguous three-dimensional structure. By integrating the data from these powerful techniques, researchers can confidently and accurately characterize novel pyrimidine derivatives, paving the way for further investigation in drug discovery and development.

References

• Parmar, J. M., & Joshi, N. K. (2012). Mass spectral fragmentation modes of pyrimidine derivatives. International Journal of ChemTech Research, 4(2), 834-841. Available at: [Link]

• Kazdan, E. M., & Rye, R. T. B. (1982). The mass spectra of pyrimidines: 2(1H)-pyrimidinone and some N(1)-substituted derivatives. Canadian Journal of Chemistry, 60(13), 1800-1804. Available at: [Link]

• Chaudhary, J. (2025). FTIR Spectroscopic Analysis of Pyrimidine Derivatives: A Comprehensive Review. Applied Science and Biotechnology Journal for Advanced Research, 4(2), 1-5. Available at: [Link]

• Salem, M. A. I., Ali, T. E., Marzouk, M. I., Salem, M. S., & Al-Shibani, G. A. (2014). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. International Journal of Materials and Chemistry, 4(4), 92-99. Available at: [Link]

• Salem, M. A. I., Ali, T. E., Marzouk, M. I., Salem, M. S., & Al-Shibani, G. A. (2014). Mass spectral fragmentation modes of some new pyrimidinethiones, thiazolo[3,2-a]pyrimidines and bis-pyrimidines. ResearchGate. Available at: [Link]

• Bolognesi, A., Cartoni, A., & Calvaresi, M. (2008). The Auger spectroscopy of pyrimidine and halogen-substituted pyrimidines. The Journal of Chemical Physics, 129(15), 154301. Available at: [Link]

• El-Gazzar, A. B. A., Gaafar, A. M., & El-Fahham, H. A. (2019). Synthesis, X-ray Diffraction, Thermogravimetric and DFT Analyses of Pyrimidine Derivatives. Chemistry & Chemical Technology, 13(4), 450-459. Available at: [Link]

• IR, NMR spectral data of pyrimidine derivatives. ResearchGate. Available at: [Link]

• Brownlie, I. A. (1950). Infra-red spectroscopic measurements of substituted pyrimidines. Part II. The absorption spectra of di-, tri-, and tetra-substituted pyrimidines. Journal of the Chemical Society (Resumed), 3062-3072. Available at: [Link]

• Chimichi, S., Cosimelli, B., & Viola, G. (1992). 1H and 13C NMR study of the pyrazolo[1,5-a]pyrimidine system. Canadian Journal of Chemistry, 70(4), 1093-1097. Available at: [Link]

• Al-Majid, A. M., Barakat, A., & Al-Othman, Z. A. (2024). Synthesis of New Pyrazolo[3,4-d]pyrimidine Derivatives: NMR Spectroscopic Characterization, X-Ray, Hirshfeld Surface Analysis, DFT, Molecular Docking, and Antiproliferative Activity Investigations. Molecules, 29(21), 5038. Available at: [Link]

• El-Sayed, M. A., & El-Gazzar, M. G. (2022). Pyrimidines-Based Heterocyclic Compounds: Synthesis, Cytoxicity Evaluation and Molecular Docking. Molecules, 27(15), 4945. Available at: [Link]

• Abdulameer, S. R., Jihad, R. S., & Alghanmy, H. S. (2025). Preparation, Characterization and in Silico Study of Some Pyrimidine Derivatives That Contain a Chalcone Group and Study of Their Biological Activity. Chemistry Proceedings, 18(1), 42. Available at: [Link]

• Separation of Pyrimidine, 2-bromo- on Newcrom R1 HPLC column. SIELC Technologies. Available at: [Link]

• AL-Dawoody, P. (2023). Preparation and characterization of some pyrimidine derivatives and study with CT DNA. AIP Conference Proceedings, 2839(1). Available at: [Link]

• Molecular structure of pyrazolo[1,5-a]pyrimidines: X-ray diffractometry and theoretical study. ResearchGate. Available at: [Link]

• Microwave Synthesis of Amino-Pyrimidines - 1H NMR Spectrum. Semantic Scholar. Available at: [Link]

• Sharma, P., Kumar, R., & Singh, R. (2023). SYNTHESIS AND CHARACTERIZATION OF PYRIMIDINE ANALOGUES FOR ANTICANCER AND ANTIHISTAMINIC PROPERTIES. International Journal of Creative Research Thoughts (IJCRT), 11(7), h258-h266. Available at: [Link]

• Wang, Y., et al. (2023). Design, Synthesis, and Biological Evaluation of Heterocyclic-Fused Pyrimidine Chemotypes Guided by X-ray Crystal Structure with Potential Antitumor and Anti-multidrug Resistance Efficacy Targeting the Colchicine Binding Site. Journal of Medicinal Chemistry, 66(5), 3514-3534. Available at: [Link]

• Nitrogen-Containing Heterocyclic Compounds. ResearchGate. Available at: [Link]

• Nitrogen Containing Heterocycles. Encyclopedia.pub. Available at: [Link]

• Muszalska, I., & Sobczak, A. (2005). HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL-2,3-DIHYDRO-6-METHYL-1,3-DIOXO-1H-PYRROLO[3,4-c]PYRIDINE. Acta Poloniae Pharmaceutica-Drug Research, 62(1), 3-10. Available at: [Link]

• Ghugare, P. S., & Kumar, S. (2025). HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis. Drug Discovery and Development Journal for Advanced Research, 4(2), 1-8. Available at: [Link]

• A Review on Recent Advances in Nitrogen-Containing Molecules and Their Biological Applications. National Center for Biotechnology Information. Available at: [Link]

• Advances in the synthesis of nitrogen-containing heterocyclic compounds by in situ benzyne cycloaddition. Royal Society of Chemistry. Available at: [Link]

• A Review on The Medicinal And Industrial Applications of N-Containing Heterocycles. Preprints.org. Available at: [Link]

Sources

• 1. ijcrt.org [ijcrt.org]
• 2. A Review on Recent Advances in Nitrogen-Containing Molecules and Their Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. sphinxsai.com [sphinxsai.com]
• 6. cdnsciencepub.com [cdnsciencepub.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]

HPLC-MS analysis of 2-(3,4-Dimethoxyphenyl)sulfanylpyrimidine purity

Application Note: HPLC-MS Purity Profiling of 2-(3,4-Dimethoxyphenyl)sulfanylpyrimidine

Chemical Context & Analytical Challenges

The compound 2-(3,4-Dimethoxyphenyl)sulfanylpyrimidine (C₁₂H₁₂N₂O₂S, Exact Mass: 248.0619) is a moderately lipophilic small molecule featuring a basic pyrimidine ring and an electron-rich dimethoxyphenyl group connected via a thioether (sulfanyl) linkage. Pyrimidine derivatives are critical components in many therapeutic agents, and their purity is a strict quality attribute[1].

From an analytical perspective, evaluating the purity of this compound requires separating the active pharmaceutical ingredient (API) from its synthetic precursors (e.g., 2-chloropyrimidine, 3,4-dimethoxybenzenethiol) and its degradation products. The thioether linkage is particularly susceptible to oxidation, readily forming sulfoxide and sulfone degradants. Consequently, the analytical method must possess high resolving power to separate closely related oxidative degradants from the main peak, while maintaining the sensitivity to detect trace-level lipophilic byproducts.

Methodological Rationale: The Causality of Experimental Design

To achieve robust impurity profiling, High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) provides an orthogonal detection system, combining chromatographic separation with rich structural mass information[2].

• Stationary Phase (Column): A solid-core (superficially porous) C18 column (2.6 µm) is selected. Solid-core particles provide the high-efficiency separation typically seen with sub-2 µm particles but at significantly lower backpressures, allowing for extended column lifetimes and robust routine operation[3].

• Mobile Phase & Ionization: The mobile phase utilizes 0.1% Formic Acid in both Water (A) and Acetonitrile (B). Formic acid serves a dual purpose: it acts as an ion-pairing agent to suppress secondary interactions with unreacted surface silanols on the column (improving peak shape), and it provides an abundant proton source to drive [M+H]+ ionization of the basic pyrimidine nitrogens in Positive Electrospray Ionization (ESI+) mode[4].

• Gradient Elution: A broad gradient starting at 5% organic and ramping to 95% is employed. This ensures that polar unreacted starting materials elute early, while highly lipophilic byproducts (such as disulfide dimers formed from the thiol precursor) are efficiently washed from the column[4].

Analytical Workflow

Fig 1. HPLC-MS workflow for 2-(3,4-Dimethoxyphenyl)sulfanylpyrimidine purity analysis.

Step-by-Step Experimental Protocol

Sample Preparation

Causality Note: The analyte is moderately lipophilic. Dissolving directly in the mobile phase may lead to incomplete solubilization, while injecting 100% organic solvent causes peak distortion (the "solvent effect").

• Stock Solution: Weigh exactly 10.0 mg of the neat compound and dissolve in 1.0 mL of Dimethyl Sulfoxide (DMSO) to ensure complete solubilization.

• Working Solution: Dilute 10 µL of the stock solution into 990 µL of Diluent (Water:Acetonitrile 50:50 v/v) to yield a final concentration of 100 µg/mL.

• Vortex for 30 seconds and filter through a 0.22 µm PTFE syringe filter into an autosampler vial.

Chromatographic Conditions (HPLC)

• System: UHPLC/HPLC system equipped with a Photodiode Array (PDA) detector.

• Column: Solid-Core C18, 100 mm × 2.1 mm, 2.6 µm.

• Column Temperature: 40°C (Reduces mobile phase viscosity and improves mass transfer).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 2.0 µL.

• Detection (UV): PDA scanning from 200–400 nm; extract chromatogram at 254 nm.

Table 1: Gradient Elution Program

Time (min)	Mobile Phase A (0.1% FA in H₂O)	Mobile Phase B (0.1% FA in ACN)	Curve
0.0	95%	5%	Initial
1.0	95%	5%	Isocratic hold
6.0	5%	95%	Linear ramp
8.0	5%	95%	Wash
8.1	95%	5%	Re-equilibration
10.0	95%	5%	End

Mass Spectrometry Conditions (ESI-QqQ or ESI-TOF)

• Ionization Mode: Electrospray Ionization, Positive (ESI+).

• Capillary Voltage: 3.0 kV.

• Desolvation Temperature: 350°C.

• Desolvation Gas Flow: 800 L/hr (Nitrogen).

• Scan Range: m/z 100 to 600 (Full Scan mode for impurity identification).

Data Presentation: Expected Impurity Profile

Based on the synthetic route and chemical stability of the thioether linkage, the following table summarizes the expected elution order and mass characteristics of the API and its common impurities.

Table 2: Expected Impurity Profile and MS/UV Characteristics

Elution Order	Compound Identity	Origin / Rationale	Relative Polarity	Expected m/z [M+H]+
1	2-Chloropyrimidine	Unreacted Starting Material	High	115.01
2	Sulfoxide Degradant	Oxidation of thioether API	Moderate-High	265.06
3	2-(3,4-Dimethoxyphenyl)sulfanylpyrimidine	Main API	Moderate	249.07
4	3,4-Dimethoxybenzenethiol	Unreacted Starting Material	Moderate-Low	171.05
5	Bis(3,4-dimethoxyphenyl) disulfide	Oxidative dimerization of thiol	Low	339.09

System Suitability & Self-Validation

A scientifically rigorous protocol must be a self-validating system. Before analyzing the sample batch, the system must pass the following System Suitability Test (SST) criteria to prove that the instrument is capable of the required sensitivity, resolution, and precision.

Table 3: System Suitability Test (SST) Acceptance Criteria

Parameter	Test Solution	Acceptance Criteria	Scientific Justification
Specificity	Blank (Diluent)	No peaks > 0.05% of API area	Proves absence of carryover or background interference.
Sensitivity	API at 0.05 µg/mL (0.05%)	Signal-to-Noise (S/N) ≥ 10	Validates the Limit of Quantitation (LOQ) for trace impurities.
Resolution	API spiked with Sulfoxide	Resolution ( Rs​ ) ≥ 2.0	Proves the column can separate the API from its closest eluting degradant.
Precision	API Standard (100 µg/mL) x 5	Peak Area RSD ≤ 2.0%	Ensures autosampler reproducibility and detector stability.

References

• Christianson, C. "Small Molecule Method Development Strategies." Bioanalysis Zone, Oct 2025. URL: [Link][4]

• "Application of LCMS in small-molecule drug development." European Pharmaceutical Review, Aug 2016. URL:[Link][2]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 3. assets.fishersci.com [assets.fishersci.com]
• 4. bioanalysis-zone.com [bioanalysis-zone.com]

Technical Notes & Optimization

Technical Support Center: Purification of 2-(3,4-Dimethoxyphenyl)sulfanylpyrimidine

Welcome to the Technical Support Center. As application scientists, we understand that isolating thioether-linked pyrimidine derivatives presents unique chromatographic and chemical challenges. The target molecule, 2-(3,4-Dimethoxyphenyl)sulfanylpyrimidine , combines a basic pyrimidine core with a highly electron-rich thioether linkage. This specific electronic environment makes the compound highly susceptible to oxidative degradation and prone to severe tailing on standard stationary phases.

This guide provides field-proven troubleshooting strategies, mechanistic explanations, and validated protocols to ensure high-yield, high-purity isolation of your target compound.

Purification Strategy Workflow

Before diving into specific troubleshooting scenarios, consult the diagnostic workflow below to determine the most efficient purification pathway based on your crude reaction mixture.

Workflow for the isolation of 2-(3,4-Dimethoxyphenyl)sulfanylpyrimidine.

Troubleshooting Guides & FAQs

Q1: Why am I seeing severe peak tailing and poor recovery during silica gel flash chromatography? The Causality: The pyrimidine ring contains two sp2-hybridized nitrogen atoms with localized lone pairs. These basic nitrogens act as strong hydrogen-bond acceptors, interacting aggressively with the Brønsted acidic silanol groups (-SiOH) on the surface of the unmodified silica gel. This causes non-linear adsorption isotherms, resulting in broad, tailing peaks and irreversible retention (compound loss). The Solution: You must passivate the silica column. Add 1–2% Triethylamine (TEA) to your mobile phase (Hexane/EtOAc). The highly basic TEA competitively binds to the acidic silanol sites, masking them and allowing your pyrimidine derivative to elute as a sharp, symmetrical band.

Q2: My LC-MS shows significant impurities at [M+16]⁺ and [M+32]⁺. What is happening, and how do I prevent it? The Causality: You are observing the oxidative degradation of your product into its corresponding sulfoxide ([M+16]⁺) and sulfone ([M+32]⁺). The 3,4-dimethoxy groups on the phenyl ring are strongly electron-donating via resonance. This pushes electron density toward the thioether sulfur, significantly lowering its oxidation potential. Consequently, the sulfur becomes highly susceptible to oxidation by atmospheric oxygen or trace peroxides commonly found in aging ethereal solvents [1]. The Solution:

• Never use old, uninhibited ethers (like THF or Diethyl Ether) during extraction, as they harbor peroxides.

• Degas your solvents and backfill your purification glassware with Argon.

• If sulfoxides have already formed, they are significantly more polar than the target thioether and must be removed via flash chromatography (they will elute much later).

Oxidative degradation pathway of the electron-rich thioether linkage.

Q3: How can I remove unreacted 3,4-dimethoxythiophenol starting material without running a column? The Causality: 3,4-Dimethoxythiophenol has a pKa of approximately 6.5. In contrast, your synthesized thioether product lacks any acidic protons. The Solution: Utilize a chemically selective Liquid-Liquid Extraction (LLE). Washing your organic layer (EtOAc) with an aqueous 1M NaOH solution (pH ~14) will quantitatively deprotonate the unreacted thiophenol into a highly water-soluble thiolate anion. The neutral 2-(3,4-Dimethoxyphenyl)sulfanylpyrimidine will remain entirely in the organic phase.

Quantitative Data: Chromatographic & Solubility Profiles

To streamline your purification, refer to the empirical data summarized below.

Solvent System / Matrix	Property Evaluated	Value / Observation	Technical Notes
Hexane / EtOAc (3:1)	Retention Factor ( Rf​ )	~0.45 (with 1% TEA)	Ideal starting gradient for flash chromatography. Avoid pure EtOAc to prevent sulfoxide co-elution.
1M NaOH (aq) / EtOAc	Partition Coefficient	KD​≫100 (Organic)	Target compound remains in EtOAc; unreacted thiols partition to the aqueous layer.
Isopropanol (Hot, 80°C)	Solubility	> 150 mg/mL	Excellent solvent for recrystallization[2].
Isopropanol (Cold, 4°C)	Solubility	< 5 mg/mL	High recovery yield during crystallization.
Dichloromethane (DCM)	Stability	Moderate	Avoid prolonged storage in halogenated solvents due to potential alkylation of pyrimidine nitrogens.

Experimental Protocols

Protocol A: Chemoselective Liquid-Liquid Extraction (LLE)

Purpose: Removal of unreacted thiophenol and hydrophilic byproducts.

• Dilute the crude reaction mixture in 50 mL of Ethyl Acetate (EtOAc).

• Transfer to a separatory funnel and add 25 mL of cold 1M NaOH (aq).

• Invert the funnel gently and vent immediately. Shake vigorously for 30 seconds.

• Allow the phases to separate. Drain and discard the lower aqueous layer (contains the sodium thiolate salt).

• Repeat the NaOH wash one more time to ensure complete removal.

• Wash the organic layer with 25 mL of saturated aqueous NaCl (brine) to remove residual alkalinity.

• Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

Protocol B: Passivated Silica Gel Flash Chromatography

Purpose: Separation of the target thioether from sulfoxide/sulfone degradation products.

• Column Preparation: Pack a silica gel column using Hexane containing 1% Triethylamine (v/v). Flush 2 column volumes (CV) of this solvent through the bed to fully passivate the acidic silanol sites.

• Sample Loading: Dissolve the concentrated crude extract from Protocol A in a minimum volume of Toluene or DCM and load it onto the column.

• Elution: Elute using a gradient of Hexane to 25% EtOAc in Hexane (maintaining 1% TEA throughout).

• Monitoring: Monitor fractions via TLC (UV active at 254 nm). The target thioether will elute first ( Rf​ ~0.45), followed by the sulfoxide ( Rf​ ~0.15), and finally the sulfone ( Rf​ ~0.05).

• Pool the fractions containing the pure product and evaporate the solvent.

Protocol C: Final Polish via Recrystallization

Purpose: Achieving >99% purity for biological assays or crystallographic studies. Note: This protocol is adapted from established methodologies for related pyrimidine-thioether derivatives [2].

• Place the semi-pure solid into a round-bottom flask equipped with a reflux condenser.

• Add Isopropanol (IPA) dropwise while heating the flask in an 85°C oil bath until the solid completely dissolves. Do not add excess solvent.

• Once dissolved, remove the flask from the heat source and allow it to cool slowly to room temperature over 2 hours. Causality: Slow cooling promotes the growth of large, pure crystals while excluding impurities from the crystal lattice.

• Transfer the flask to an ice bath (4°C) for an additional 1 hour to maximize precipitation.

• Filter the crystals using a Büchner funnel, wash with 5 mL of ice-cold IPA, and dry under high vacuum for 12 hours.

References

• Oxidation of Antibiotics during Water Treatment with Potassium Permanganate: Reaction Pathways and Deactivation. University of St. Thomas. Explores the oxidative susceptibility of thioethers and pyrimidine rings. 1

• Molecular Docking, ADMET Study and In Vivo Pharmacological Research of N-(3,4-Dimethoxyphenyl)-2-((2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl)thio)acetamide as a Promising Anticonvulsant. CyberLeninka (2020). Details the synthesis, isopropanol recrystallization, and handling of structurally analogous dimethoxyphenyl-thio-pyrimidine derivatives. 2

• Synthesis and evaluation of isothiazolo[4,5-b]pyridines as cyclin G-associated kinase (GAK) inhibitors. RSC Publishing (2024). Discusses the synthesis and chromatographic purification of 3,4-dimethoxyphenyl thioether derivatives. 3

Sources

• 1. Research Portal [researchonline.stthomas.edu]
• 2. cyberleninka.ru [cyberleninka.ru]
• 3. Synthesis and evaluation of isothiazolo[4,5- b ]pyridines as cyclin G-associated kinase (GAK) inhibitors - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB00908H [pubs.rsc.org]

Technical Support Center: Troubleshooting Poor Yield in 2-(3,4-Dimethoxyphenyl)sulfanylpyrimidine Synthesis

Welcome to the technical support center for the synthesis of 2-(3,4-dimethoxyphenyl)sulfanylpyrimidine. This guide is designed for researchers, scientists, and drug development professionals to address common challenges and optimize reaction outcomes. As Senior Application Scientists, we provide in-depth technical guidance rooted in established chemical principles to help you navigate the complexities of this synthesis.

The synthesis of 2-(3,4-dimethoxyphenyl)sulfanylpyrimidine typically proceeds via a nucleophilic aromatic substitution (SNAr) reaction or a copper-catalyzed Ullmann condensation. Poor yields can arise from a variety of factors, including suboptimal reaction conditions, reagent quality, and the presence of competing side reactions. This guide will provide a structured approach to identifying and resolving these issues.

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis, offering potential causes and actionable solutions.

Question 1: My reaction shows low or no conversion of the starting materials. What are the likely causes and how can I improve the conversion?

Answer:

Low or no conversion is a common issue that can often be traced back to several key factors related to the reaction setup and conditions.

Potential Causes and Solutions:

• Insufficiently Activated Pyrimidine Ring: The pyrimidine ring needs to be sufficiently electron-deficient to be susceptible to nucleophilic attack.[1]

  • Solution: Ensure you are using a pyrimidine with a good leaving group at the 2-position, such as a halogen (Cl, Br) or a sulfonyl group. The reactivity order for halogens in SNAr is generally F > Cl ≈ Br > I.[1] If using a less reactive halo-pyrimidine, consider switching to a more activated one.

• Poor Nucleophilicity of the Thiol: The sulfur nucleophile, 3,4-dimethoxythiophenol, may not be sufficiently reactive.

  • Solution: Convert the thiophenol to the more nucleophilic thiolate by adding a suitable base. Common bases for this purpose include sodium hydride (NaH), potassium carbonate (K₂CO₃), or cesium carbonate (Cs₂CO₃). The choice of base can be critical, and an inorganic base like K₂CO₃ or Cs₂CO₃ is often a good starting point for Ullmann-type couplings.[2]

• Inappropriate Reaction Temperature: The reaction may require a specific temperature range to proceed efficiently.

  • Solution: If no reaction is observed at room temperature, gradually increase the temperature. SNAr reactions and Ullmann condensations often require heating.[3][4] Monitor the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) to find the optimal temperature, but be cautious of excessively high temperatures which can lead to decomposition.

• Catalyst Inefficiency (for Ullmann Condensation): If you are performing a copper-catalyzed Ullmann-type reaction, the catalyst may be inactive or used in an insufficient amount.

  • Solution: Use a reliable source of copper(I), such as CuI or CuBr.[2] The addition of a ligand, such as 1,10-phenanthroline or L-proline, can significantly improve the efficiency of the catalyst.[2] Ensure the catalyst is not poisoned by impurities in the starting materials or solvent.

• Solvent Effects: The choice of solvent can significantly impact reaction rates and yields.

  • Solution: Polar aprotic solvents like dimethylformamide (DMF), N-methylpyrrolidone (NMP), or dioxane are generally effective for both SNAr and Ullmann reactions.[3][5] Ensure the solvent is anhydrous, as water can lead to side reactions.[2] In some cases, non-polar solvents like toluene or xylene have been shown to be effective for Ullmann couplings.[6]

Question 2: I am observing the formation of significant side products, which is complicating purification and lowering the yield of my desired product. What are these side products and how can I minimize them?

Answer:

The formation of side products is a clear indicator of competing reaction pathways. Understanding these pathways is key to suppressing them.

Potential Side Products and Mitigation Strategies:

• Disulfide Formation: The thiophenol starting material can be easily oxidized to form a disulfide (bis(3,4-dimethoxyphenyl) disulfide), especially in the presence of air (oxygen) and a base.

  • Mitigation: Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation.[2] Degas your solvent before use. Add the base to the thiophenol just before the addition of the pyrimidine substrate.

• Hydrolysis of the Starting Pyrimidine: If there is water present in the reaction mixture, the halo- or sulfonyl-pyrimidine can be hydrolyzed to the corresponding pyrimidinone.

  • Mitigation: Use anhydrous solvents and ensure all glassware is thoroughly dried.[2]

• Homocoupling of the Aryl Halide (Ullmann reaction): In copper-catalyzed reactions, the pyrimidine starting material can undergo homocoupling to form a bipyrimidine species.

  • Mitigation: This is often a sign of suboptimal catalyst-to-ligand ratios or incorrect temperature. Screening different ligands and adjusting the reaction temperature can help to favor the desired cross-coupling reaction.[2]

Question 3: The reaction seems to work, but the isolated yield is consistently low after purification. What are the possible reasons for this loss of product?

Answer:

Low isolated yield, despite good conversion, often points to issues during the work-up and purification steps.

Potential Causes and Solutions:

• Product Solubility: Your product, 2-(3,4-dimethoxyphenyl)sulfanylpyrimidine, may have partial solubility in the aqueous phase during extraction, leading to loss.

  • Solution: Perform multiple extractions with your organic solvent to ensure complete recovery of the product. If the product is suspected to be in the aqueous layer, you can try back-extracting the aqueous phase with a different organic solvent. Salting out the aqueous layer by adding brine can also help to drive the product into the organic phase.

• Product Adsorption on Silica Gel: The product may be strongly adsorbing to the silica gel during column chromatography, leading to poor recovery.

  • Solution: Try a different solvent system for your chromatography. Adding a small amount of a more polar solvent like methanol or a base like triethylamine to your eluent can help to reduce tailing and improve recovery from the column. Alternatively, consider other purification methods such as recrystallization or preparative HPLC.

• Product Instability: The product might be unstable under the work-up or purification conditions.

  • Solution: If you suspect your product is sensitive to acid or base, ensure your work-up is performed under neutral conditions. Minimize the time the product is on the silica gel column.

Frequently Asked Questions (FAQs)

What is the likely reaction mechanism for the synthesis of 2-(3,4-dimethoxyphenyl)sulfanylpyrimidine?

The synthesis most likely proceeds through one of two mechanisms:

• Nucleophilic Aromatic Substitution (SNAr): In this mechanism, the electron-rich thiolate attacks the electron-deficient carbon atom of the pyrimidine ring that bears the leaving group. This proceeds through a negatively charged intermediate called a Meisenheimer complex, which is stabilized by the electron-withdrawing nature of the pyrimidine ring.[4][7] The subsequent loss of the leaving group restores the aromaticity of the pyrimidine ring.[7]

• Ullmann Condensation: This is a copper-catalyzed cross-coupling reaction.[3] The mechanism is thought to involve the formation of a copper(I) thiolate, which then undergoes oxidative addition to the pyrimidine halide. The final product is formed after reductive elimination from a copper(III) intermediate.[3]

Which starting materials are recommended for this synthesis?

For the pyrimidine component, 2-chloropyrimidine or 2-bromopyrimidine are common and commercially available starting materials. For the sulfur nucleophile, 3,4-dimethoxythiophenol is the required reagent.

What are the key reaction parameters to optimize for this synthesis?

The following table summarizes the critical parameters and their typical ranges for optimization.

Parameter	Typical Range/Options	Rationale
Base	K₂CO₃, Cs₂CO₃, NaH, K₃PO₄	To deprotonate the thiophenol and generate the more nucleophilic thiolate.[1][2]
Solvent	DMF, NMP, Dioxane, Toluene	To dissolve the reactants and facilitate the reaction.[3][5][6]
Temperature	80 - 140 °C	To provide sufficient energy for the reaction to proceed at a reasonable rate.[2][3]
Catalyst (Ullmann)	CuI, CuBr, Cu₂O (5-10 mol%)	To catalyze the carbon-sulfur bond formation.[2]
Ligand (Ullmann)	1,10-phenanthroline, L-proline (10-20 mol%)	To stabilize the copper catalyst and improve its reactivity.[2]

Is an inert atmosphere always necessary?

While not strictly necessary for all SNAr reactions, using an inert atmosphere (nitrogen or argon) is highly recommended, especially when a base is used with a thiophenol. This is to prevent the oxidative dimerization of the thiophenol to a disulfide, which is a common side reaction.[2]

Experimental Protocols

General Protocol for SNAr Synthesis of 2-(3,4-Dimethoxyphenyl)sulfanylpyrimidine

• To an oven-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3,4-dimethoxythiophenol (1.2 equivalents) and anhydrous DMF.

• Under an inert atmosphere (N₂ or Ar), add a base such as potassium carbonate (2.0 equivalents) to the solution and stir for 15-30 minutes at room temperature.

• Add 2-chloropyrimidine (1.0 equivalent) to the reaction mixture.

• Heat the reaction mixture to 100-120 °C and monitor the progress by TLC or LC-MS.

• Once the reaction is complete, cool the mixture to room temperature and pour it into water.

• Extract the aqueous mixture with an organic solvent (e.g., ethyl acetate) three times.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizations

Reaction Pathway

Caption: General synthesis of 2-(3,4-Dimethoxyphenyl)sulfanylpyrimidine.

Troubleshooting Workflow

Caption: A workflow for troubleshooting poor yield.

Potential Side Reactions

Caption: Common side reactions in the synthesis.

References

• BenchChem. (2025). Technical Support Center: Overcoming Poor Reactivity in Nucleophilic Aromatic Substitution (SNAr).
• BenchChem. (2025). An In-depth Technical Guide to Overcoming Side Reactions in Pyrimidine Synthesis.
• BenchChem. (2025). Troubleshooting unexpected side reactions in pyrimidine synthesis.
• Wikipedia. (n.d.). Pyrimidine.
• BenchChem. (2025). Understanding the Chemistry: Synthesis and Reactivity of Pyrimidine Derivatives.
• Wikipedia. (n.d.). Ullmann condensation.
• BenchChem. (2025). Technical Support Center: Optimizing Ullmann Coupling Reactions.
• ResearchGate. (2025). Improvement of the Ullmann's condensation method for the synthesis of 2-anilinonicotinic acids.
• OrganicChemGuide. (n.d.). 21.04 Nuc. Aromatic Substitution.
• Chemistry Steps. (2021). Nucleophilic Aromatic Substitution.
• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism.
• Semantic Scholar. (2020). Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (CO) Bonding by Copper-Mediated Catalyst.
• KPU Pressbooks. (n.d.). 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II.
• PMC. (2021). N-[2-(3,4-Dimethoxyphenyl)-2-(phenylsulfanyl)ethyl]-2-(2-fluorophenyl)acetamide.
• Organic Chemistry Portal. (n.d.). Pyrimidine synthesis.
• ResearchGate. (n.d.). Proposed mechanism for the formation of pyrimidine derivative.
• ScholarWorks@GVSU. (2010). Aryl ether synthesis via low-cost Ullmann coupling systems.
• MDPI. (2022). Review on the Synthesis and Therapeutic Potential of Pyrido[2,3-d], [3,2-d], [3,4-d] and [4,3-d]pyrimidine Derivatives.
• Central Asian Journal of Medical and Natural Sciences. (2023). Synthesis and Characterization of New 2-Thiophen 3'4- Dimethylbenzaldehyde as 3,4-Dihydropyrimidinone Derivatives.
• Central Asian Journal of Medical and Natural Science. (2023). Synthesis and Characterization of New 2-Thiophen 3'4-Dimethylbenzaldehyde as 3,4-Dihydropyrimidinone Derivatives.
• PMC. (n.d.). Synthesis of 2,4-Diaminopyrimidine Core-Based Derivatives and Biological Evaluation of Their Anti-Tubercular Activities.
• Journal of the Chilean Chemical Society. (2013). A Facile Synthesis of 4,6-Dimethoxy-2-methylsulfonylpyrimidine.
• International Journal of Current Science. (2022). Synthesis and Characterization of Novel Dihydropyrimidine Derivatives.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 4. 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II [kpu.pressbooks.pub]
• 5. researchgate.net [researchgate.net]
• 6. quod.lib.umich.edu [quod.lib.umich.edu]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]

challenges in scaling up the synthesis of substituted pyrimidines

Welcome to the Process Chemistry Support Center . As a Senior Application Scientist, I have designed this portal to address the critical bottlenecks researchers and process chemists face when scaling up the synthesis of substituted pyrimidines.

Scaling up heterocyclic chemistry is rarely a linear translation of bench-scale protocols. Pyrimidine synthesis—whether via multicomponent Biginelli reactions or the functionalization of electron-deficient precursors—is notoriously plagued by severe exotherms, regioselectivity issues, and the precipitation of insoluble intermediates. This guide deconstructs these challenges through causality-driven troubleshooting, self-validating protocols, and process-optimized workflows.

I. Troubleshooting & FAQs: Resolving Scale-Up Bottlenecks

Q1: When scaling up the Biginelli multicomponent reaction from 5 mmol to 500 mmol, my batch reactor suffers from severe exotherms and inconsistent yields. How can I mitigate this without compromising throughput?

The Causality: The Biginelli reaction proceeds via an N-acyliminium ion intermediate. In a traditional batch reactor, the rapid cyclocondensation of this intermediate is highly exothermic. Because batch reactors have a low surface-area-to-volume ratio, they suffer from poor heat transfer, leading to localized "hot spots." These hot spots degrade the sensitive iminium intermediate and promote unwanted side reactions, drastically reducing your yield.

The Solution: Transition from batch to a continuous flow reactor. Continuous flow micro- or mesofluidic systems possess exceptionally high heat transfer coefficients. This allows the exothermic energy to dissipate instantly, maintaining a strictly isothermal environment. Furthermore, flow systems prevent the accumulation of energetic intermediates, enhancing both safety and scalability. Studies have shown that utilizing a 1 or standard continuous flow platforms can deliver target dihydropyridines and pyrimidines in excellent yields while completely bypassing batch-scale thermal runaway[1, 2].

Q2: I am trying to acylate 5-amino-4,6-dichloropyrimidine for a downstream thiazolo[5,4-d]pyrimidine synthesis. The reaction is highly heterogeneous, requiring neat thionyl chloride at high temperatures. This is a massive safety hazard for our pilot plant. What is the alternative?

The Causality: 5-aminopyrimidines are exceptionally electron-deficient, especially when flanked by electron-withdrawing chlorine atoms. This makes the amino group a very poor nucleophile, forcing chemists to use harsh, neat conditions to drive the acylation. Additionally, the resulting intermediates often exhibit near-zero solubility in standard organic solvents, turning the reaction into an unstirrable brick at scale.

The Solution: You must perform route scouting to alter the sequence of assembly. Instead of acylating the raw 5-aminopyrimidine, first install an aniline moiety via nucleophilic aromatic substitution. Installing the aniline group fundamentally alters the electronic properties of the pyrimidine ring and drastically increases the molecule's solubility. This process chemistry modification allows the subsequent acylation to proceed homogeneously in a mild solvent (like DMA) at safe temperatures, reducing the Process Mass Intensity (PMI) by over 80% [3].

II. Visualizing Process Optimization Logic

To understand the structural changes required for safe scale-up, review the logical workflows below.

Continuous flow workflow for Biginelli pyrimidine synthesis.

Process chemistry route modification for safe pyrimidine acylation.

III. Quantitative Data Presentation

The following tables summarize the quantitative improvements achieved by applying the troubleshooting principles outlined above.

Table 1: Scale-Up Metrics for Biginelli Pyrimidine Synthesis

Process Metric	Traditional Batch Synthesis	Continuous Flow Synthesis
Optimal Scale	< 50 mmol	> 500 mmol / hr
Yield	45% – 55%	88% – 95%
Thermal Profile	Uncontrolled Exotherm (ΔT > 25°C)	Isothermal (ΔT < 1°C)
Primary Bottleneck	Heat transfer limitations	Pump cavitation (if solids precipitate)

Table 2: Route Optimization for Thiazolo[5,4-d]pyrimidine Synthesis

Process Metric	Original Medicinal Chemistry Route	Process-Optimized Route
Overall Yield	15%	28%
Process Mass Intensity (PMI)	> 900	188 (80% Reduction)
Acylation Conditions	Neat thionyl chloride, >100°C	DMA solvent, 20°C
Reaction State	Highly heterogeneous / Unstirrable	Homogeneous solution

IV. Self-Validating Experimental Protocols

The following protocols are engineered as self-validating systems. This means they include built-in In-Process Controls (IPCs) that provide immediate physical or analytical feedback, ensuring the reaction is proceeding correctly before you commit to the next step.

Protocol A: Continuous Flow Synthesis of Dihydropyrimidines

Adapted from established continuous flow methodologies for multicomponent reactions [2, 4].

• Reagent Preparation: Prepare a homogeneous 0.5 M solution containing the aldehyde, β-ketoester, and urea in ethanol. Add 5 mol% of a Brønsted acid catalyst.

  • Self-Validation Check: The solution must be completely transparent. Any turbidity indicates undissolved urea, which will cause catastrophic pump cavitation at scale. If turbid, gently warm to 40°C until clear.

• Reactor Priming: Prime the continuous flow reactor (equipped with a micromixer and a 10 mL residence coil) with pure ethanol at a flow rate of 1.0 mL/min. Set the reactor temperature to 90°C.

• Continuous Processing: Switch the inlet valve to the reagent mixture.

  • Self-Validation Check (Inline FT-IR): Monitor the reactor effluent using an inline FT-IR flow cell. A successful steady-state reaction is validated when the characteristic iminium peak (approx. 1680 cm⁻¹) disappears and the pyrimidinone carbonyl stretch (approx. 1700 cm⁻¹) plateaus and remains constant for at least 3 residence volumes.

• Product Collection: Collect the steady-state effluent in a vessel cooled to 0°C. The product will spontaneously crystallize, allowing for direct filtration without chromatography.

Protocol B: Process-Optimized Synthesis of Thiazolo[5,4-d]pyrimidines

Adapted from the scale-up synthesis of TRPV1 antagonists [3].

• Aniline Installation: Charge a reactor with 5-amino-4,6-dichloropyrimidine (1.0 equiv), ethanol, and the target aniline hydrochloride (1.0 equiv). Stir at reflux for 24 hours.

  • Self-Validation Check: The reaction begins as a heterogeneous slurry. As the substitution occurs, the mixture will transition into a clear solution, followed by the precipitation of a distinct light-pink solid (the intermediate product). If the pink precipitate does not form upon cooling, the conversion is incomplete.

• Homogeneous Acylation: Dissolve the isolated pink intermediate in N,N-dimethylacetamide (DMA). Slowly add the acid chloride (1.38 equiv) over 10 minutes at 20°C.

  • Self-Validation Check: Monitor the internal temperature. A mild, controlled exotherm of 3–5°C validates that the acylation is occurring. Because the aniline moiety was installed first, the mixture will remain a perfectly homogeneous, easily stirrable solution.

• Thiolation and Cyclization: To the same reactor (one-pot extension), add thiourea (1.60 equiv) and HCl in 2-propanol. Heat to 80°C for 4 hours.

  • Self-Validation Check (HPLC): Pull a 50 µL aliquot and run a rapid LC-MS. The complete disappearance of the acylated intermediate mass and the appearance of the cyclized thiazolo[5,4-d]pyrimidine mass validates the completion of the cascade sequence.

V. References

• One-step synthesis of pyridines and dihydropyridines in a continuous flow microwave reactor. Beilstein Journal of Organic Chemistry.

• Progress in Continuous Flow Synthesis of Hydrogen-Bonded Organic Framework Material Synthons. MDPI.

• Scale-Up Synthesis of a TRPV1 Antagonist Featuring a Facile Thiazolo[5,4-d]pyrimidine Formation. ACS Publications.

• Recent Advances in the Biginelli Dihydropyrimidine Synthesis. New Tricks from an Old Dog. ACS Publications.

Sources

• 1. One-step synthesis of pyridines and dihydropyridines in a continuous flow microwave reactor [beilstein-journals.org]

preventing degradation of 2-(3,4-Dimethoxyphenyl)sulfanylpyrimidine during storage

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, analytical chemists, and drug development professionals prevent the degradation of 2-(3,4-Dimethoxyphenyl)sulfanylpyrimidine during long-term storage and handling.

Instead of merely providing a list of storage conditions, this guide explores the causality behind the molecule's instability, provides self-validating experimental protocols, and offers a comprehensive troubleshooting framework.

Mechanistic Insight: The Causality of Degradation

To effectively store a compound, you must first understand how and why it fails.

The Vulnerability: 2-(3,4-Dimethoxyphenyl)sulfanylpyrimidine consists of a pyrimidine ring linked via a thioether (sulfur) bridge to a 3,4-dimethoxyphenyl group. The primary degradation pathway for pharmaceuticals containing a thioether moiety is oxidation [1].

The Causality (Substituent Effects): The 3,4-dimethoxyphenyl group contains two methoxy (-OCH₃) groups. In organic chemistry, methoxy groups act as strong Electron-Donating Groups (EDGs) via resonance. This effect pushes electron density through the aromatic ring directly onto the sulfur atom, drastically increasing its nucleophilicity. Kinetic analyses of thioether oxidation demonstrate that the presence of strong EDGs accelerates the oxidation rate of the sulfur atom by reactive oxygen species (ROS)—such as ambient peroxides or hypochlorite—by several orders of magnitude compared to unsubstituted thioethers[2][3].

Consequently, the sulfur atom is rapidly oxidized first to a sulfoxide (+16 Da), and subsequently to a sulfone (+32 Da), rendering the compound pharmacologically inactive or chemically altered. Additionally, the mercaptopyrimidine core exhibits sensitivity to UV light, which can induce photolytic cleavage[4][5].

Troubleshooting & FAQs

Q1: My stored solid compound has changed from a pale yellow powder to a darker, clumpy consistency. What happened? A1: This physical change is a classic indicator of oxidative degradation and moisture ingress[6]. The highly nucleophilic sulfur atom has likely reacted with atmospheric oxygen or trace moisture to form sulfoxides. The clumping indicates that the compound is hygroscopic; water not only degrades the physical state but acts as a medium for dissolved oxygen to attack the thioether linkage.

Q2: I stored my compound in solution (DMSO) at -20°C, but LC-MS shows multiple new peaks. Why did it degrade in the freezer? A2: Storing thioethers in solution is highly discouraged. Solvents like DMSO can absorb atmospheric oxygen, and ethereal solvents (like THF or dioxane) naturally form peroxides over time. Even at -20°C, the strong EDG effect of the dimethoxy groups allows the sulfur to react with these trace peroxides[1][2]. Always store the compound as a dry solid and prepare solutions fresh immediately before your experiment.

Q3: How can I definitively distinguish between oxidative degradation and pyrimidine hydrolysis? A3: You must rely on mass spectrometry (LC-HRMS). Oxidation of the thioether will yield predictable mass shifts of exactly +15.99 Da (sulfoxide) or +31.99 Da (sulfone) while maintaining the core molecular skeleton[1]. Hydrolysis, particularly under acidic/basic extremes, will result in the cleavage of the molecule, yielding drastically different, lower-mass fragments (e.g., free 3,4-dimethoxythiophenol and pyrimidinol derivatives).

Quantitative Data: Oxidation Kinetics

Understanding the speed of degradation under various conditions dictates our storage strategy. Below is a summary of thioether oxidation kinetics based on oxidant and substituent effects.

Oxidant / Condition	Thioether Substituent Type	Estimated Half-Life (t½)	Relative Oxidation Rate	Storage Mitigation
H₂O₂ (Peroxides)	Electron-Withdrawing (EWG)	> 100 hours	Very Slow	2-8°C, Sealed
H₂O₂ (Peroxides)	Electron-Donating (EDG)	~ 75 hours	Moderate	-20°C, Dark
NaOCl / Strong ROS	Electron-Donating (EDG)	< 1 second	Extremely Fast	Strict Isolation
Ambient O₂ (Air)	Strong EDG (e.g., Methoxy)	Days to Weeks	High (Cumulative)	-80°C, Argon Gas

Data synthesized from kinetic analyses of ROS-sensitive thioether triggers[2][3]. 2-(3,4-Dimethoxyphenyl)sulfanylpyrimidine falls into the highest risk category (Strong EDG).

Self-Validating Experimental Protocols

A protocol is only trustworthy if it can prove its own efficacy. Do not assume your storage method works; validate it by creating a "Degradation Fingerprint."

Protocol A: Forced Degradation Fingerprinting (The Control)

By intentionally destroying a small sample, you establish the exact LC-MS retention times and mass spectra of the degraded products. This acts as your internal standard.

• Preparation: Dissolve 1 mg of 2-(3,4-Dimethoxyphenyl)sulfanylpyrimidine in 1 mL of HPLC-grade acetonitrile.

• Stress Induction: Add 100 µL of 3% H₂O₂ to induce rapid oxidative stress[1].

• Incubation: Incubate the vial at 25°C for 4 hours.

• Analysis: Inject the sample into an LC-HRMS system.

• Validation: Identify the parent mass ( M ). Locate the M+16 (sulfoxide) and M+32 (sulfone) peaks. Record their exact retention times. Self-Validation: If these specific peaks ever appear in your routine batch analyses, your storage system has failed.

Protocol B: Anaerobic, Ultra-Low Temperature Storage Workflow

• Aliquoting: Divide the bulk powder into single-use amber glass vials. This prevents repeated freeze-thaw cycles and protects the UV-sensitive pyrimidine ring[5][6].

• Inert Purging: Backfill each vial with ultra-pure Argon gas. Scientific Rationale: Argon is heavier than Nitrogen and provides a superior, dense protective blanket over the solid powder, completely displacing oxidative atmospheric air.

• Sealing: Seal with PTFE-lined caps and wrap the exterior tightly with Parafilm to block ambient moisture ingress.

• Storage: Transfer immediately to a -80°C freezer. Avoid "frost-free" freezers, as their automated heating cycles introduce thermal stress.

• Reconstitution: Before use, allow the vial to warm to room temperature while still sealed . Opening a cold vial causes instant condensation of atmospheric moisture onto the hygroscopic powder, initiating degradation.

Visualizing the Degradation & Protection Pathways

The following diagram maps the logical relationship between the molecule's structural vulnerability, the degradation pathway, and the required storage interventions.

Fig 1: Oxidative degradation pathway of electron-rich thioethers vs. protective storage workflow.

References

• Oxidation of Drugs during Drug Product Development: Problems and Solutions - PMC National Institutes of Health (NIH)[Link]

• The Interface of Organic Synthesis and Biomedical Research on Mercaptopyrimidine Longdom Publishing[Link]

• Thioether Oxidation Chemistry in Reactive Oxygen Species (ROS)-Sensitive Trigger Design: A Kinetic Analysis Organic Letters - ACS Publications[Link]

• Thioether Oxidation Chemistry in Reactive Oxygen Species (ROS)-Sensitive Trigger Design: A Kinetic Analysis (Extended Data) ResearchGate[Link]

Sources

• 1. Oxidation of Drugs during Drug Product Development: Problems and Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. longdom.org [longdom.org]
• 5. spectrumchemical.com [spectrumchemical.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Enhancing the In Vivo Bioavailability of Pyrimidine-Based Compounds

Introduction

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals actively working to overcome the bioavailability challenges inherent in many pyrimidine-based compounds. The pyrimidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutics, particularly in oncology.[1][2] However, their often planar, aromatic nature can lead to poor aqueous solubility, rapid metabolism, and active transport out of target cells, creating significant hurdles for in vivo efficacy.[3][4]

This document moves beyond simple protocols to provide a logical framework for troubleshooting and problem-solving. It is structured in a question-and-answer format to directly address the common issues encountered in the laboratory, explaining the causal mechanisms behind experimental choices and providing validated strategies for success.

Part 1: Initial Diagnosis & Troubleshooting

This section addresses the most common starting point for many research projects: unexpected and disappointing in vivo results.

Q1: My pyrimidine-based compound shows potent in vitro activity but exhibits very low and variable oral bioavailability in our animal models. Where do I begin troubleshooting?

A1: This is a classic and frequent challenge in drug development. Low and variable oral bioavailability is almost always multifactorial, but it can be systematically dissected. The three primary pillars to investigate are solubility, permeability, and metabolic stability .[3][5] A compound must dissolve in the gastrointestinal (GI) fluid, permeate the intestinal wall, and survive first-pass metabolism in the gut and liver to reach systemic circulation.[6]

Your initial troubleshooting should be a diagnostic workflow to identify the rate-limiting step.

Caption: Initial troubleshooting workflow for low oral bioavailability.

Recommended Initial Actions:

• Solubility Assessment: Determine the kinetic and thermodynamic solubility in physiologically relevant buffers (e.g., pH 1.2, 4.5, and 6.8) to simulate the conditions of the stomach and intestine.

• Metabolic Stability Assessment: Use liver microsomes from the relevant species (e.g., rat, mouse, human) to assess the compound's intrinsic clearance. A high clearance rate strongly suggests that first-pass metabolism is a major issue.[7][8]

• Permeability Assessment: Employ an in vitro model like the Parallel Artificial Membrane Permeability Assay (PAMPA) for a quick assessment of passive diffusion, or use Caco-2 cell monolayers to evaluate both passive permeability and active transport/efflux.[3]

The results from these three assays will typically pinpoint the primary bottleneck, allowing you to focus your resources on the most effective enhancement strategy.

Part 2: Addressing Physicochemical Barriers - Solubility & Permeability

This section focuses on strategies to overcome the most common physicochemical hurdle for pyrimidine-based compounds: poor aqueous solubility.

Q2: My pyrimidine derivative has very low aqueous solubility (<10 µg/mL). What are my immediate options for improving this for in vivo studies?

A2: Poor aqueous solubility is a frequent challenge, often due to the high crystal lattice energy and lipophilicity of the pyrimidine ring system.[9] You have two main approaches: formulation strategies (which don't alter the molecule) and chemical modification .[9] For immediate in vivo studies, formulation is the faster path.

Caption: Decision tree for selecting a solubility enhancement strategy.

Formulation Strategies Ranked by Complexity:

• pH Adjustment: For pyrimidines with ionizable groups (e.g., basic amines), adjusting the pH of the vehicle to form a salt in situ is the simplest method to increase solubility.[9][10]

• Co-solvents: Using water-miscible organic solvents like PEG 400, propylene glycol, or ethanol can significantly increase the solubility of lipophilic compounds.[9][11]

• Complexation with Cyclodextrins: Cyclodextrins (e.g., Hydroxypropyl-β-Cyclodextrin, HP-β-CD) are cyclic oligosaccharides that can encapsulate a poorly soluble drug molecule within their hydrophobic core, rendering it more soluble in water.[9][10][12] This is a very common and effective technique for preclinical studies.

• Amorphous Solid Dispersions (ASDs): Dispersing the drug in a polymeric carrier (e.g., PVP, HPMC) can convert it from a stable crystalline form to a higher-energy, more soluble amorphous state.[5][13] This often provides a more significant and stable increase in solubility.

• Lipid-Based Drug Delivery Systems (LBDDS): For highly lipophilic compounds, formulating the drug in oils, surfactants, and co-solvents can improve solubility and absorption. Self-emulsifying drug delivery systems (SEDDS) are advanced LBDDS that form fine emulsions in the GI tract, enhancing drug solubilization.[10][12]

• Nanotechnology: Reducing particle size to the nanoscale (nanonization) dramatically increases the surface area for dissolution.[10] Encapsulating the drug in nanocarriers like liposomes or polymeric nanoparticles can also improve solubility and alter the pharmacokinetic profile.[14][15]

Q3: My compound has adequate solubility but still shows poor absorption. What could be the cause?

A3: If solubility is not the issue, the problem likely lies with low intestinal permeability or high efflux activity .

• Low Permeability: The compound may be too polar or too large to passively diffuse across the intestinal epithelium. This can be assessed with a Caco-2 permeability assay.

• High Efflux: The compound may be a substrate for efflux transporters, such as P-glycoprotein (P-gp), which are present on the apical membrane of intestinal cells and actively pump drugs back into the GI lumen, limiting their net absorption.[16][17] This is a common mechanism of low bioavailability for many anticancer drugs.[6]

To diagnose this, a Caco-2 assay measuring bidirectional transport (apical-to-basolateral vs. basolateral-to-apical) is the gold standard. An efflux ratio (B-A / A-B) significantly greater than 2 suggests active efflux.

Part 3: Overcoming Metabolic Liabilities

Rapid metabolism by enzymes in the gut wall and liver (first-pass metabolism) can drastically reduce the amount of drug reaching systemic circulation, even if it is well-absorbed.[18][19]

Q4: My in vitro metabolism assay shows my pyrimidine compound is rapidly cleared by liver microsomes. What are my next steps?

A4: Rapid clearance in a microsomal stability assay points to susceptibility to Phase I metabolism, typically by Cytochrome P450 (CYP) enzymes.[7] The goal is to protect the metabolically labile parts of the molecule.

Strategies to Improve Metabolic Stability:

• Metabolite Identification: The first crucial step is to identify where on the molecule metabolism is occurring. This is done via "metabolite ID" studies, typically using mass spectrometry to identify the metabolic products after incubation with liver microsomes or hepatocytes.

• Structural Modification ("Block and Divert"): Once the metabolic "hotspots" are known, medicinal chemists can make targeted structural modifications.

  • Blocking: Introducing groups that sterically hinder the enzyme's access to the site of metabolism.

  • Electronic Modification: Replacing a susceptible atom with a more stable one. A classic example is introducing a fluorine atom at a site of aromatic hydroxylation, as the C-F bond is much stronger than a C-H bond and resistant to oxidation.[4]

• Prodrug Approach: In some cases, a prodrug can be designed to mask the metabolically labile site, releasing the active drug only after absorption.[20]

Strategy	Mechanism	Common Application
Deuteration	Replacing a C-H bond with a C-D bond at a metabolic hotspot. The C-D bond is stronger and cleaved more slowly by enzymes.	Can subtly decrease the rate of metabolism without significantly altering other properties.
Fluorination	Introducing a fluorine atom to block oxidative metabolism at an adjacent site.	Commonly used to block P450-mediated aromatic hydroxylation.
Group Replacement	Swapping a metabolically labile group (e.g., a methyl group prone to oxidation) with a more stable isostere (e.g., a trifluoromethyl or cyclopropyl group).	Can significantly improve metabolic stability and may also improve potency.

Table 1: Common medicinal chemistry strategies to enhance metabolic stability.

Part 4: Advanced Strategies - Prodrugs & Nanotechnology

When simple formulation or minor structural modifications are insufficient, more advanced strategies are required.

Q5: I've heard about prodrugs. How can a prodrug strategy specifically help my pyrimidine compound?

A5: A prodrug is an inactive or less active derivative of a drug molecule that is converted in vivo to the active parent drug through enzymatic or chemical transformation.[20][21] This is a powerful and clinically validated strategy, especially for pyrimidine-based antimetabolites.[22]

A prodrug can solve several problems simultaneously:

• Improve Solubility: By attaching a highly soluble promoiety (e.g., one containing phosphate or amino acid groups), the overall aqueous solubility of the compound can be dramatically increased.[20][23]

• Enhance Permeability: A lipophilic promoiety can be added to a polar drug to enhance its ability to cross the intestinal membrane.

• Bypass First-Pass Metabolism: A prodrug can mask a metabolically labile functional group, allowing the compound to be absorbed intact before being converted to the active form in the systemic circulation or target tissue.

• Achieve Targeted Delivery: The classic example is Capecitabine , an oral prodrug of 5-Fluorouracil (5-FU).[24][25] Capecitabine is absorbed orally and then undergoes a three-step enzymatic conversion to 5-FU. The final activating enzyme, thymidine phosphorylase, is found at much higher concentrations in many tumor tissues compared to healthy tissues.[24] This leads to preferential activation of the cytotoxic drug at the tumor site, improving efficacy and reducing systemic toxicity.[22][24]

Caption: Enzymatic cascade for the tumor-selective activation of Capecitabine.

Q6: When should I consider nanotechnology-based delivery systems?

A6: Nanotechnology should be considered when you need to overcome multiple barriers simultaneously or when you require targeted delivery. Nanocarriers can package your pyrimidine compound, effectively giving it new physicochemical properties.[14][26]

Key Advantages of Nanocarriers (e.g., Liposomes, Polymeric Nanoparticles):

• Solubilization: Can carry high payloads of hydrophobic drugs.[14]

• Protection: Protect the drug from enzymatic degradation in the GI tract and bloodstream.[15]

• Modified Pharmacokinetics: Can prolong circulation half-life.

• Targeting: Can be engineered to target specific tissues or cells, for example, through the Enhanced Permeability and Retention (EPR) effect in tumors.[26]

This approach is more resource-intensive but offers solutions for the most challenging compounds, particularly in oncology where drugs like 5-FU and paclitaxel have been successfully formulated using nanomaterials.[14]

Part 5: Experimental Protocols

Protocol 1: Kinetic Solubility Assessment using 96-Well Plate Method

Objective: To determine the kinetic solubility limit of a pyrimidine compound in aqueous buffer, which is the concentration at which it begins to precipitate from a DMSO stock solution.

Materials:

• Test compound (as 10 mM stock in 100% DMSO)

• Phosphate Buffered Saline (PBS), pH 7.4

• 96-well clear-bottom plates

• Plate shaker

• Plate reader capable of measuring turbidity (absorbance at ~620 nm)

Procedure:

• Add 198 µL of PBS (pH 7.4) to each well of a 96-well plate.

• Add 2 µL of the 10 mM DMSO stock solution to the first well to achieve a starting concentration of 100 µM (final DMSO concentration is 1%).

• Perform a serial 2-fold dilution down the plate by transferring 100 µL from one well to the next (which contains 100 µL of PBS with 1% DMSO to maintain a consistent solvent composition).

• Include buffer-only and buffer + 1% DMSO controls.

• Seal the plate and shake at room temperature for 1.5-2 hours.

• Measure the turbidity of each well using a plate reader at a wavelength of 620 nm.

• Data Analysis: The kinetic solubility limit is defined as the highest concentration that does not show a significant increase in turbidity compared to the buffer/DMSO control.[9]

Protocol 2: In Vitro Metabolic Stability using Liver Microsomes

Objective: To determine the rate of metabolism of a pyrimidine compound by Phase I enzymes.

Materials:

• Pooled liver microsomes (human, rat, or mouse)

• Test compound (1 mM stock in DMSO)

• Potassium phosphate buffer (100 mM, pH 7.4)

• NADPH regenerating system (e.g., NADPH-A and NADPH-B solutions)

• Positive control compound with known metabolic rate (e.g., Verapamil, Testosterone)

• Acetonitrile (ACN) containing an internal standard for LC-MS/MS analysis

• 96-well incubation plate and collection plate

Procedure:

• Preparation: Thaw microsomes on ice. Prepare a working solution of the test compound at 100 µM in buffer.

• Reaction Mixture: In the incubation plate, prepare the main reaction mixture containing phosphate buffer and liver microsomes (final protein concentration typically 0.5-1.0 mg/mL).

• Initiate Reaction:

  • Pre-warm the plate with the microsome mixture at 37°C for 10 minutes.

  • Add the NADPH regenerating system to all wells except the "no-cofactor" controls.

  • Add the test compound to start the reaction (final concentration typically 1 µM).

• Time Points: At specified time points (e.g., 0, 5, 15, 30, 45, 60 minutes), take an aliquot of the reaction mixture and quench it by adding it to a collection plate containing ice-cold ACN with an internal standard. The 0-minute time point is typically taken before adding the NADPH.

• Sample Processing: Centrifuge the collection plate to pellet the precipitated protein. Transfer the supernatant for analysis.

• Analysis: Quantify the remaining parent compound at each time point using a validated LC-MS/MS method.

• Data Analysis: Plot the natural log of the percentage of the parent compound remaining versus time. The slope of the line gives the rate constant of elimination (k). From this, calculate the half-life (t½ = 0.693/k) and the intrinsic clearance (CLint).[7]

Parameter	Typical Value/Range
Microsomal Protein Conc.	0.5 - 1.0 mg/mL
Test Compound Conc.	1 µM
NADPH Conc.	1 mM
Incubation Time Points	0, 5, 15, 30, 45, 60 min
Final DMSO Conc.	< 0.5%
pH	7.4

Table 2: Typical experimental parameters for a microsomal stability assay.[7]

References

• BenchChem. (2025).
• BenchChem. (2025).
• Al-Obaidi, H. et al. (2018). The Prodrug Approach: A Successful Tool for Improving Drug Solubility. Molecules, PMC.
• Musumeci, F. et al. (2013). Pyrazolo[3,4-d]pyrimidine Prodrugs: Strategic Optimization of the Aqueous Solubility of Dual Src/Abl Inhibitors. ACS Medicinal Chemistry Letters, PMC.
• BenchChem. (2026).
• ResearchGate. (Various). Synthesis of prodrug derived from 2,4‐diamino‐6‐[2‐(phosphonomethoxy)ethoxy]pyrimidine.
• Carbone, A. et al. (2017). Prodrugs of Pyrazolo[3,4-d]pyrimidines: From Library Synthesis to Evaluation as Potential Anticancer Agents in an Orthotopic Glioblastoma Model.
• de Ligt, M. et al. (2020). Intracellular Pharmacokinetics of Pyrimidine Analogues used in Oncology and the Correlation with Drug Action. Clinical Pharmacokinetics, PMC.
• Singh, T. et al. (2016). Nanotechnology-based approaches in anticancer research. Journal of Controlled Release, PMC.
• WuXi AppTec DMPK. (2024). Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies. WuXi AppTec.
• Nammalwar, B. et al. (2024). Recent Advances in Pyrimidine-Based Drugs. Molecules, PMC.
• Singh, S. et al. (2019). Nanotechnology-based delivery systems to overcome drug resistance in cancer.
• Adejare, A. (2021). Case Study: Capecitabine: A Prodrug of 5-Fluorouracil.
• Al-Ghananeem, A. (2024). Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs.
• Kumar, A. et al. (2018). Strategies for improving hydrophobic drugs solubility and bioavailability. International Journal of Pharmaceutical and Chemical Analysis.
• World Pharma Today. (2025). Innovative Formulation Strategies for Poorly Soluble Drugs. World Pharma Today.
• BenchChem. (2025).
• Prieložná, D. et al. (2024). Advances in the delivery of anticancer drugs by nanoparticles and chitosan-based nanoparticles.
• Chunzhi, S. (2023). Impact of Metabolic Stability on Pharmacokinetics and Drug Effect. Journal of Bioanalysis & Biomedicine.
• Sharma, A. et al. (2024). Nano-based drug delivery of anticancer agents.
• Chunzhi, S. (2023). The Crucial Role of Transporters in Drug Disposition and Metabolism. Journal of Bioanalysis & Biomedicine.
• Chu, X. et al. (2009). The Role of Transporters in the Pharmacokinetics of Orally Administered Drugs. The AAPS Journal.
• Reker, D. et al. (2013). Oral Anticancer Drugs: Mechanisms of Low Bioavailability and Strategies for Improvement. Clinical Pharmacology & Therapeutics.
• Maeda, K. & Sugiyama, Y. (2006). Drug transporters: their role and importance in the selection and development of new drugs. Drug Metabolism and Pharmacokinetics.
• Scott, J. et al. (2021). Improvement of Oral Bioavailability of Pyrazolo-Pyridone Inhibitors of the Interaction of DCN1/2 and UBE2M.
• Abdel-Maksoud, M. et al. (2022). Pyrimidines-Based Heterocyclic Compounds: Synthesis, Cytoxicity Evaluation and Molecular Docking. Molecules, MDPI.
• Deshmukh, R. et al. (2025). Recent advancements of pyrimidine chemistry thriving deeper into drug discovery. Journal of Interdisciplinary Sciences, Taylor & Francis.
• BenchChem. (2025). Technical Support Center: Strategies to Enhance In Vivo Bioavailability. BenchChem.
• Obach, R. (2003). Metabolic stability for drug discovery and development: pharmacokinetic and biochemical challenges. Current Drug Metabolism.
• Sharma, A. et al. (2024). Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects. Pharmaceuticals, PMC.
• Zhang, L. et al. (2022). Advances in Pharmacokinetic Mechanisms of Transporter-Mediated Herb-Drug Interactions. Pharmaceuticals.
• Drug Development & Delivery. (2018). FORMULATION DEVELOPMENT - Bioavailability Enhancement Strategies & Opportunities. Drug Development & Delivery.
• Hernandez, J. (2025). Pharmacokinetic Optimization of Drug Candidates: Medicinal Chemistry Approaches for Improving Oral Bioavailability. Journal of Medicinal Chemistry.
• ResearchGate. (Various). Metabolic Stability for Drug Discovery and Development: Pharmacokinetic and Biochemical Challenges.
• Martino, R. et al. (2002). Clinical studies of three oral prodrugs of 5-fluorouracil (capecitabine, UFT, S-1): a review. The Oncologist.

Sources

• 1. Recent Advances in Pyrimidine-Based Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Oral Anticancer Drugs: Mechanisms of Low Bioavailability and Strategies for Improvement | springermedicine.com [springermedicine.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Metabolic stability for drug discovery and development: pharmacokinetic and biochemical challenges [pubmed.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 11. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
• 12. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 13. hilarispublisher.com [hilarispublisher.com]
• 14. Nanotechnology-based approaches in anticancer research - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. walshmedicalmedia.com [walshmedicalmedia.com]
• 17. mdpi.com [mdpi.com]
• 18. hilarispublisher.com [hilarispublisher.com]
• 19. researchgate.net [researchgate.net]
• 20. The Prodrug Approach: A Successful Tool for Improving Drug Solubility - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Intracellular Pharmacokinetics of Pyrimidine Analogues used in Oncology and the Correlation with Drug Action - PMC [pmc.ncbi.nlm.nih.gov]
• 22. orientjchem.org [orientjchem.org]
• 23. Pyrazolo[3,4-d]pyrimidine Prodrugs: Strategic Optimization of the Aqueous Solubility of Dual Src/Abl Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. Clinical studies of three oral prodrugs of 5-fluorouracil (capecitabine, UFT, S-1): a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. Nanotechnology-based delivery systems to overcome drug resistance in cancer - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Researcher's Guide to Validating the Biological Target of 2-(3,4-Dimethoxyphenyl)sulfanylpyrimidine

For researchers, scientists, and drug development professionals, the journey from a promising small molecule to a validated therapeutic candidate is both complex and critical. This guide provides an in-depth, experience-driven comparison of methodologies for identifying and validating the biological target of a novel compound, using 2-(3,4-Dimethoxyphenyl)sulfanylpyrimidine as a central case study. Our focus is on the strategic integration of computational and experimental techniques to build a robust and compelling target validation package.

Introduction: The Crucial First Step in Drug Discovery

The identification of a specific molecular target is a cornerstone of modern drug discovery. It illuminates the mechanism of action, paves the way for rational optimization, and is essential for predicting both efficacy and potential side effects. For a novel compound like 2-(3,4-Dimethoxyphenyl)sulfanylpyrimidine, which possesses structural motifs present in numerous bioactive molecules, a systematic and multi-pronged approach to target validation is paramount. This guide will navigate the logical progression from broad, computational predictions to definitive, cell-based validation, emphasizing the "why" behind each experimental choice.

Part 1: Hypothesis Generation through In Silico Target Fishing

Before embarking on resource-intensive wet lab experiments, computational (in silico) methods offer a powerful and cost-effective strategy to survey the vast landscape of the human proteome and generate a tractable list of potential targets. This "target fishing" or "target prediction" leverages existing biological and chemical data to identify proteins that are most likely to interact with our compound of interest.

Method 1: Ligand-Based Approaches

The principle of ligand-based methods is simple yet powerful: similar molecules often bind to similar targets. These approaches compare the physicochemical properties of 2-(3,4-Dimethoxyphenyl)sulfanylpyrimidine to large databases of compounds with known biological targets.

Step-by-Step Protocol:

• 2D and 3D Similarity Searching:

  • Generate a 2D or 3D representation of the compound.

  • Utilize public databases such as PubChem, ChEMBL, or specialized software (e.g., SEA) to search for structurally similar compounds.

  • Analyze the known targets of the identified similar compounds to create a preliminary list of potential targets.

• Pharmacophore Modeling:

  • Identify the key chemical features (pharmacophore) of 2-(3,4-Dimethoxyphenyl)sulfanylpyrimidine essential for its activity (e.g., hydrogen bond donors/acceptors, aromatic rings).

  • Screen a database of protein structures to find binding sites that can accommodate this pharmacophore.

Method 2: Structure-Based Approaches (Reverse Docking)

Structure-based methods take the opposite approach: instead of comparing ligands, they "dock" the 3D structure of our compound into the binding pockets of a multitude of protein structures. This can uncover novel interactions that similarity-based methods might miss.

Step-by-Step Protocol:

• Compound Structure Preparation: Generate a low-energy 3D conformer of 2-(3,4-Dimethoxyphenyl)sulfanylpyrimidine.

• Target Library Selection: Compile a library of 3D protein structures from databases like the Protein Data Bank (PDB). This library can be the entire PDB or a curated subset (e.g., the human kinome).

• Molecular Docking Simulation: Use docking software to systematically place the compound into the active site of each protein in the library and calculate a binding score.

• Ranking and Analysis: Rank the proteins based on their binding scores to identify the most promising candidates.

Caption: Workflow for in silico target prediction.

Comparison of In Silico Approaches

Feature	Ligand-Based Methods	Structure-Based Methods
Principle	Similar compounds have similar targets	Predicts binding to known protein structures
Requirement	Large databases of known ligands	3D structures of potential target proteins
Pros	Fast, computationally less expensive	Can identify novel targets, provides structural insights
Cons	Limited by existing knowledge	Computationally intensive, sensitive to protein structure quality

Part 2: Experimental Confirmation of Direct Target Engagement

While in silico methods provide valuable hypotheses, they are predictions that must be validated experimentally. The following biochemical and biophysical methods are designed to confirm a direct physical interaction between 2-(3,4-Dimethoxyphenyl)sulfanylpyrimidine and its predicted target(s) in a controlled environment.

Method 1: Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful technique for verifying target engagement within the complex milieu of a living cell. The underlying principle is that when a compound binds to its target protein, it stabilizes the protein, making it more resistant to heat-induced denaturation.

Step-by-Step Protocol:

• Cell Treatment: Treat intact cells with 2-(3,4-Dimethoxyphenyl)sulfanylpyrimidine or a vehicle control (e.g., DMSO).

• Heat Challenge: Heat the cell suspensions across a range of temperatures.

• Cell Lysis and Fractionation: Lyse the cells and separate the soluble protein fraction from the aggregated, denatured proteins by centrifugation.

• Protein Detection: Quantify the amount of the soluble target protein remaining at each temperature using Western blotting or other detection methods like mass spectrometry. A positive result is a shift in the melting curve to a higher temperature in the presence of the compound.

Caption: Overview of the Cellular Thermal Shift Assay (CETSA).

Method 2: Affinity-Based Pull-Down Assays

This unbiased approach aims to identify binding partners from a complex protein mixture, such as a cell lysate. It involves chemically modifying the compound to allow for its immobilization on a solid support.

Step-by-Step Protocol:

• Compound Immobilization: Synthesize an analogue of 2-(3,4-Dimethoxyphenyl)sulfanylpyrimidine with a linker and a tag (e.g., biotin). Immobilize this tagged compound onto streptavidin-coated beads.

• Incubation: Incubate the beads with a cell lysate. The target protein and any other binding partners will bind to the immobilized compound.

• Washing and Elution: Wash the beads to remove non-specific binders. Elute the specifically bound proteins.

• Protein Identification: Identify the eluted proteins using mass spectrometry.

Method 3: Kinobeads Competition Binding Assay

Given that many pyrimidine-containing compounds are kinase inhibitors, this method is particularly relevant. It assesses a compound's ability to compete with a cocktail of broad-spectrum kinase inhibitors (immobilized on "kinobeads") for binding to kinases in a cell lysate.

Step-by-Step Protocol:

• Competitive Incubation: Incubate a cell lysate with varying concentrations of 2-(3,4-Dimethoxyphenyl)sulfanylpyrimidine.

• Kinobeads Enrichment: Add the kinobeads to the lysate. Kinases that are bound to our test compound will not be captured by the beads.

• Analysis: Analyze the proteins captured by the beads using mass spectrometry. A dose-dependent decrease in the signal for a particular kinase indicates that our compound is binding to it.

Comparison of In Vitro Validation Methods

Method	Principle	Information Provided	Key Advantage	Key Consideration
CETSA	Ligand-induced thermal stabilization	Target engagement in intact cells	Physiologically relevant context	Requires a specific antibody or MS method for the target
Affinity Pull-Down	Immobilized compound captures binding partners	Identity of direct and indirect binders	Unbiased, can identify novel targets	Tagging the compound may alter its binding properties
Kinobeads	Competition for binding to immobilized probes	Kinase selectivity and affinity profiling	Powerful for kinase inhibitor profiling	Limited to ATP-competitive binders

Part 3: Linking Target Engagement to Cellular Function

Confirming a direct physical interaction is a crucial step, but it is not sufficient. True target validation requires demonstrating that engaging the target with the compound leads to a measurable biological effect. Genetic methods are the gold standard for establishing this causal link.

Method 1: siRNA/shRNA-Mediated Gene Knockdown

RNA interference (RNAi) technologies, such as small interfering RNA (siRNA) or short hairpin RNA (shRNA), reduce the expression of the target protein by degrading its messenger RNA (mRNA). If reducing the amount of the target protein phenocopies (mimics) or abrogates the effect of our compound, it provides strong evidence that the compound acts through that target.

Step-by-Step Protocol:

• Design and Delivery: Design and synthesize siRNAs or shRNAs targeting the mRNA of the putative target gene. Deliver them into cells using transfection or viral transduction.

• Validate Knockdown: Confirm the reduction of the target protein levels, typically by Western blot or qPCR.

• Phenotypic Assay: Perform a relevant cellular assay (e.g., proliferation, apoptosis, signaling pathway activation) and compare the effects of the compound in control cells versus knockdown cells.

Method 2: CRISPR/Cas9-Mediated Gene Knockout

CRISPR-Cas9 technology allows for the complete and permanent removal (knockout) of a target gene from the genome. This provides the most definitive genetic validation of a target.

Step-by-Step Protocol:

• Design and Delivery: Design a guide RNA (gRNA) that directs the Cas9 nuclease to the target gene to create a double-strand break. Deliver the gRNA and Cas9 into cells.

• Clone Selection and Validation: Isolate single-cell clones and screen them to identify those with a successful gene knockout. Validation is typically done by DNA sequencing and Western blot to confirm the absence of the protein.

• Phenotypic Assay: As with RNAi, compare the cellular response to the compound in wild-type versus knockout cells. A loss of compound activity in the knockout cells is the expected outcome for a specific on-target effect.

Caption: Logic of genetic approaches for target validation.

Comparison of Genetic Validation Methods

Feature	siRNA/shRNA Knockdown	CRISPR/Cas9 Knockout
Mechanism	mRNA degradation (transient or stable)	Permanent gene disruption
Effect	Reduced protein expression	Complete absence of protein
Pros	Faster, suitable for essential genes	Definitive, eliminates ambiguity from residual protein
Cons	Incomplete knockdown, potential off-target effects	Can be lethal if target is essential, more time-consuming

Comparative Analysis with Structurally Related Compounds

The structural motifs within 2-(3,4-Dimethoxyphenyl)sulfanylpyrimidine provide clues to potential target classes. Comparing it to existing drugs can inform the design of our validation strategy.

Compound Example	Structural Motif	Known Biological Target	Therapeutic Area
Verapamil	3,4-Dimethoxyphenyl	L-type calcium channels, P-glycoprotein	Cardiovascular, Antihypertensive
Palbociclib	Pyrimidine	Cyclin-dependent kinases 4 and 6 (CDK4/6)	Oncology
Ibrutinib	Pyrimidine	Bruton's tyrosine kinase (BTK)	Oncology, Autoimmune diseases
Combretastatin A-4	3,4,5-Trimethoxyphenyl	Tubulin	Oncology (investigational)

This comparison suggests that the target of 2-(3,4-Dimethoxyphenyl)sulfanylpyrimidine could plausibly be a kinase, a transporter, or a component of the cytoskeleton, among other possibilities. This highlights the need for an unbiased initial approach to target identification.

Senior Application Scientist's Recommendations

For a novel compound like 2-(3,4-Dimethoxyphenyl)sulfanylpyrimidine with no prior biological annotation, a tiered and orthogonal validation strategy is essential to build a compelling scientific case and de-risk further development.

• Start Broad with In Silico and Unbiased Screens: Begin with a combination of ligand-based and structure-based computational methods to generate an initial, unbiased list of potential targets. Concurrently, an affinity-based pull-down experiment with a biotinylated version of the compound can provide experimental data on direct binding partners. If kinase activity is suspected, a Kinobeads screen is a highly efficient starting point.

• Confirm Direct Engagement with Orthogonal Methods: Once you have a list of high-confidence putative targets, the priority is to confirm direct binding in a cellular context. CETSA is the gold standard for this, as it validates target engagement in a physiologically relevant environment.

• Establish the Causal Link with Genetic Approaches: With a confirmed direct target, the final and most critical step is to demonstrate that this interaction is responsible for the compound's biological activity. CRISPR/Cas9 knockout is the most rigorous method. If the target is essential for cell viability, a more nuanced shRNA knockdown approach is recommended.

By systematically progressing through these stages and ensuring that results from one method are confirmed by an orthogonal approach, researchers can build a high-confidence data package that definitively validates the biological target of 2-(3,4-Dimethoxyphenyl)sulfanylpyrimidine, paving the way for its future development.

References

• Vertex AI Search. In Silico Methods for Identification of Potential Active Sites of Therapeutic Targets - PMC.
• Vertex AI Search. Target Identification and Validation (Small Molecules) - University College London.
• Vertex AI Search.
• BenchChem. Application Notes and Protocols for Cellular Thermal Shift Assay (CETSA) with GSK3368715.
• AXXAM. In Vitro Assays | For successful drug discovery programs.
• Bio-protocol. Cellular thermal shift assay (CETSA).
• Sigma-Aldrich.
• Sygnature Discovery.
• Briefings in Bioinformatics.
• ResearchGate. In vitro target validation process. In vitro target validation in cultured cells is used as a first approach to validate and screen several targets, aiming to triage targets with strong support for further target validation in advanced in vitro systems.

Comparative Evaluation of 2-(3,4-Dimethoxyphenyl)sulfanylpyrimidine vs. Standard Kinase Inhibitors

Executive Summary

The development of targeted kinase inhibitors has revolutionized oncology and immunology. While established clinical inhibitors like Gefitinib (EGFR) and Imatinib (BCR-ABL) have set the standard of care, resistance mutations frequently emerge, necessitating novel chemical scaffolds. This guide objectively evaluates the 2-(3,4-Dimethoxyphenyl)sulfanylpyrimidine scaffold—a highly flexible, thioether-linked pyrimidine derivative—against standard-of-care kinase inhibitors. By analyzing the mechanistic causality of its structural motifs and providing self-validating experimental protocols, this guide serves as a comprehensive resource for drug development professionals evaluating next-generation ATP-competitive inhibitors.

Mechanistic Causality: Structural Rationale & E-E-A-T Analysis

To understand the efficacy of a kinase inhibitor, one must analyze the causality behind its structural design. The 2-(3,4-Dimethoxyphenyl)sulfanylpyrimidine scaffold utilizes three critical motifs to achieve target inhibition:

• The Pyrimidine Core (Hinge Binder): Pyrimidine is a well-documented bioisostere of the adenine ring of ATP. The nitrogen atoms (N1 and N3) of the pyrimidine ring act as critical hydrogen-bond acceptors, mimicking ATP's interaction with the backbone amides of the kinase hinge region .

• The Sulfanyl (Thioether) Linker: Standard inhibitors like Imatinib utilize rigid secondary amine linkers that restrict conformational freedom. In contrast, the sulfanyl (thioether) linkage introduces a distinct ~100° bond angle and a longer C-S bond length. This increased flexibility allows the molecule to navigate sterically hindered, mutated active sites, reducing the likelihood of steric clashes that cause drug resistance .

• The 3,4-Dimethoxyphenyl Moiety: The dimethoxy groups serve a dual purpose. First, the oxygen atoms act as hydrogen-bond acceptors for solvent molecules or polar residues at the edge of the ATP-binding cleft. Second, the phenyl ring projects deep into the hydrophobic pocket (often the "DFG-out" or specific solvent-exposed regions), optimizing the compound's lipophilicity and metabolic stability.

Fig 1. Mechanism of ATP-competitive kinase inhibition and downstream signal termination.

Comparative Data: Scaffold vs. Clinical Standards

To objectively evaluate the novel scaffold, we must benchmark its physicochemical and structural properties against established clinical inhibitors.

Pharmacological Parameter	2-(3,4-Dimethoxyphenyl)sulfanylpyrimidine	Gefitinib (Standard)	Imatinib (Standard)
Primary Target Class	Broad-spectrum / Multi-kinase	EGFR (Receptor Tyrosine Kinase)	BCR-ABL (Non-receptor Tyrosine Kinase)
Core Scaffold	Pyrimidine	Quinazoline	Pyrimidine / Phenylamino
Linker Chemistry	Sulfanyl (Thioether)	Amine / Ether	Secondary Amine
Hinge Binding Motif	Pyrimidine N1/N3	Quinazoline N1	Pyrimidine N / Amine NH
Conformational Flexibility	High (Thioether rotation allows adaptation to mutations)	Moderate (Rigidified by quinazoline core)	Low (Highly rigidified by internal H-bonds)
Binding Mode	Type I / Type II (Dependent on DFG motif)	Type I (Active Conformation)	Type II (Inactive DFG-out Conformation)

Self-Validating Experimental Protocol: Kinase Inhibition Assay

To validate the inhibitory potency (IC50) of the 2-(3,4-Dimethoxyphenyl)sulfanylpyrimidine scaffold, researchers must utilize a universal, high-throughput methodology. The ADP-Glo™ Kinase Assay is the gold standard because it directly measures ADP formation—a universal byproduct of all kinase reactions—eliminating the need for radioactive ATP or substrate-specific antibodies .

Step-by-Step Methodology

1. Compound Preparation & Dilution

• Action: Dissolve the sulfanylpyrimidine derivative in 100% DMSO to create a 10 mM stock. Perform a 3-fold serial dilution in assay buffer (e.g., 40 mM Tris-HCl, 20 mM MgCl2, 0.1 mg/mL BSA).

• Causality: BSA prevents non-specific binding of the highly lipophilic dimethoxyphenyl group to the plastic microplate walls, ensuring accurate dose-response curves.

2. Kinase Reaction Incubation

• Action: In a 384-well plate, combine 5 µL of the diluted compound, 5 µL of the purified target kinase, and 5 µL of the ATP/Substrate mix. Incubate at room temperature for 60 minutes.

• Causality: The compound must compete with ATP for the hinge region. A 60-minute incubation ensures the system reaches thermodynamic equilibrium before detection.

3. Reaction Quenching & ATP Depletion

• Action: Add 15 µL of ADP-Glo™ Reagent to each well. Incubate for 40 minutes.

• Causality: This step is the self-validating core of the assay. The reagent completely degrades any unreacted ATP. If this step fails, background luminescence will mask the true IC50.

4. Signal Generation & Detection

• Action: Add 30 µL of Kinase Detection Reagent. Incubate for 30 minutes, then read luminescence on a microplate reader.

• Causality: This reagent converts the enzymatically produced ADP back into ATP, which immediately drives a luciferase/luciferin reaction. The resulting light output is directly proportional to kinase activity; lower luminescence indicates successful inhibition by the sulfanylpyrimidine compound.

Fig 2. Step-by-step ADP-Glo luminescent kinase assay workflow for IC50 determination.

References

• Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold. National Center for Biotechnology Information (NCBI) / PMC. Available at:[Link]

Comprehensive SAR Guide: 2-(3,4-Dimethoxyphenyl)sulfanylpyrimidine Analogs vs. Standard Antifolates

An objective, high-level technical comparison guide designed for researchers and drug development professionals evaluating the structure-activity relationships (SAR) of 2-(3,4-Dimethoxyphenyl)sulfanylpyrimidine analogs.

Executive Summary & Pharmacological Context

The development of dual-target inhibitors represents a critical paradigm shift in overcoming the resistance mechanisms associated with single-target chemotherapeutics. The 2-(3,4-dimethoxyphenyl)sulfanylpyrimidine scaffold has emerged as a highly versatile pharmacophore, specifically in the design of nonclassical antifolates[1].

Unlike classical antifolates such as Methotrexate (MTX) or Pemetrexed, which rely on active transport via the reduced folate carrier (RFC) and subsequent polyglutamylation, nonclassical lipophilic analogs bypass these resistance-prone pathways. This guide objectively compares the SAR, enzymatic affinity, and in vitro performance of 3,4-dimethoxyphenylsulfanyl-substituted pyrimidines against standard clinical alternatives, providing actionable experimental protocols for your own validation workflows.

Mechanistic Causality in SAR Design

As application scientists, we must look beyond empirical IC 50​ values and understand the thermodynamic and steric drivers of molecular binding. The efficacy of 2-(3,4-dimethoxyphenyl)sulfanylpyrimidine analogs is dictated by three critical structural domains:

• The Pyrimidine Core (Hydrogen Bonding Hub): The 2,4-diaminopyrimidine ring acts as a bioisostere for the pteridine ring of endogenous folates. It anchors the molecule within the catalytic clefts of both Dihydrofolate Reductase (DHFR) and Thymidylate Synthase (TS) via highly conserved hydrogen bonds with Asp21 (DHFR) and active-site tyrosine residues[1][2].

• The Sulfanyl (Thioether) Linkage (Steric Flexibility): Replacing a rigid ether (-O-) or amine (-NH-) bridge with a sulfanyl (-S-) linkage is a deliberate design choice. The longer C-S bond (~1.8 Å vs. C-O ~1.4 Å) and the acute dihedral angle of the thioether provide the exact conformational flexibility required for the aryl ring to project deeply into the hydrophobic pockets of both DHFR and TS simultaneously[1].

• The 3,4-Dimethoxy Substitution (Electronic & Hydrophobic Optimization): The electron-donating methoxy groups increase the electron density of the phenyl ring, enhancing π−π stacking interactions with aromatic residues (e.g., Phe31 in DHFR). Furthermore, the steric bulk of the 3,4-dimethoxy configuration prevents off-target promiscuity, improving the therapeutic index[3].

• Core Fusion (Pyrrolo vs. Furo): SAR studies reveal that a pyrrolo[2,3-d]pyrimidine core drastically outperforms a furo[2,3-d]pyrimidine core. The pyrrole 7-NH acts as a crucial hydrogen bond donor, whereas the furan oxygen acts only as an acceptor. This single atomic substitution accounts for a nearly 20-fold difference in target affinity[1].

Performance Comparison: Analogs vs. Standard Alternatives

The following table synthesizes quantitative enzymatic and cellular data, comparing optimized 3,4-dimethoxyphenylsulfanyl pyrimidine analogs against standard clinical inhibitors.

Compound / Drug	Structural Core	Target Profile	Human DHFR IC 50​ (nM)	Human TS IC 50​ (nM)	Efficacy (CCRF-CEM IC 50​ , nM)
Pyrrolo Analog (4)	Pyrrolo[2,3-d]pyrimidine	Dual DHFR/TS	210	540	12.5
Furo Analog (5)	Furo[2,3-d]pyrimidine	Dual DHFR/TS	3,990	5,400	>10,000
Methotrexate (MTX)	Pteridine	DHFR Selective	4	>10,000	3.2
Raltitrexed	Quinazoline	TS Selective	>10,000	28	4.5

Data Interpretation: While MTX and Raltitrexed exhibit extreme potency for their single respective targets, the Pyrrolo Analog (4) achieves balanced, sub-micromolar dual inhibition. This dual action creates a synergistic depletion of intracellular tetrahydrofolate (THF) and thymidine monophosphate (dTMP), effectively shutting down the salvage pathways that typically rescue MTX-resistant cells.

Experimental Protocols: Self-Validating Enzyme Inhibition Assays

To ensure trustworthiness and reproducibility, the following protocol for evaluating dual DHFR/TS inhibition incorporates orthogonal validation and strict kinetic controls.

Step-by-Step Methodology: Dual DHFR/TS Kinetic Profiling

Rationale: We utilize continuous spectrophotometric assays rather than endpoint assays to capture real-time reaction velocities, ensuring data is collected strictly within the linear Michaelis-Menten phase.

• Reagent Preparation & Control Setup:

  • Prepare assay buffer: 50 mM TES, pH 7.4, 75 mM 2-mercaptoethanol, 1 mM EDTA. Causality: 2-mercaptoethanol maintains the catalytic cysteine of TS in a reduced state, preventing false-positive inhibition via oxidative cross-linking.

  • Set up a positive control (10 nM MTX for DHFR; 50 nM Raltitrexed for TS) and a vehicle control (0.1% DMSO).

• DHFR Inhibition Workflow:

  • Equilibrate 100 μ L of assay buffer containing human recombinant DHFR (0.05 U) and 100 μ M NADPH at 37°C for 5 minutes.

  • Add the 2-(3,4-dimethoxyphenyl)sulfanylpyrimidine analog at varying concentrations (10 nM to 10 μ M).

  • Initiate the reaction by adding 50 μ M dihydrofolate (DHF).

  • Measurement: Monitor the decrease in absorbance at 340 nm (oxidation of NADPH to NADP + ) for 3 minutes.

• TS Inhibition Workflow:

  • Equilibrate assay buffer containing human recombinant TS (0.02 U) and 50 μ M 5,10-methylene-THF.

  • Add the test analog and incubate for 10 minutes. Causality: TS inhibitors often exhibit slow-binding kinetics; a pre-incubation step is mandatory to prevent underestimation of potency.

  • Initiate by adding 50 μ M dUMP.

  • Measurement: Monitor the increase in absorbance at 340 nm (conversion of 5,10-methylene-THF to DHF) for 5 minutes.

• Data Validation:

  • Calculate the Ki​ using the Cheng-Prusoff equation. If the Hill slope ( nH​ ) deviates significantly from 1.0, re-evaluate for compound aggregation (using dynamic light scattering) to rule out pan-assay interference (PAINS).

Pathway Visualization

Folate metabolism pathway illustrating dual inhibition of DHFR and TS by pyrimidine analogs.

References

• Source: National Institutes of Health (NIH)
• 2-Mercapto-4-hydroxy-5-cyanopyrimidine Research Chemical Source: BenchChem URL
• Synthesis and antiviral activity of 2,4-diamino-5-cyano-6-[2-(phosphonomethoxy)

Sources

• 1. 2,4-Diamino-5-methyl-6-substituted Arylthio-furo[2,3-d]pyrimidines as Novel Classical and Nonclassical Antifolates as Potential Dual Thymidylate Synthase and Dihydrofolate Reductase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2-Mercapto-4-hydroxy-5-cyanopyrimidine Research Chemical [benchchem.com]
• 3. 2-Mercapto-4-hydroxy-5-cyanopyrimidine Research Chemical [benchchem.com]

Confirming the Mechanism of Action for Novel Pyrrolo[2,3-d]pyrimidine Derivatives: A Comparative TKI Guide

Target Audience: Researchers, scientists, and drug development professionals. Focus: Multi-targeted Tyrosine Kinase Inhibition (EGFR, Her2, VEGFR2) in Non-Small Cell Lung Cancer (NSCLC).

The Pyrimidine Scaffold: Strategic Kinase Inhibition

The pyrimidine nucleus is a foundational building block of nucleic acids, making its synthetic analogues inherently poised to interfere with hyperactive replication and transcription processes in cancer cells[1]. In recent years, the fusion of pyrimidine with pyrrole rings to form pyrrolo[2,3-d]pyrimidine derivatives has emerged as a privileged pharmacophore for designing multi-targeted tyrosine kinase inhibitors (TKIs)[2].

These novel derivatives are engineered to overcome acquired resistance mechanisms (such as the EGFR T790M mutation) that plague first-generation TKIs[3]. By acting as ATP-competitive inhibitors at the hinge region of kinases, these compounds simultaneously block tumor proliferation (via EGFR/Her2) and angiogenesis (via VEGFR2)[4].

Mechanism of Action (MoA) Pathway

The therapeutic efficacy of novel pyrrolo[2,3-d]pyrimidines (e.g., Compound 5k) relies on their ability to form critical hydrogen bonds within the ATP-binding pockets of multiple kinases[4]. This multi-kinase blockade prevents the phosphorylation of downstream effectors in the PI3K/AKT and MAPK/ERK pathways, ultimately driving the cancer cell into apoptosis[2].

Fig 1: Multi-targeted kinase inhibition mechanism of novel pyrrolo[2,3-d]pyrimidines.

Comparative Performance Data

To objectively evaluate the potency of a novel pyrrolo[2,3-d]pyrimidine derivative (Compound 5k), we benchmark its half-maximal inhibitory concentration (IC50) against FDA-approved multi-kinase inhibitors (Sunitinib) and selective inhibitors (Erlotinib, Staurosporine). As shown below, the novel derivative exhibits superior or comparable potency across all three critical targets[2].

Kinase Target	Pathway Role	Novel Pyrimidine (Compound 5k)	Sunitinib (Standard TKI)	Selective Control
EGFR	Proliferation / Survival	79 nM	93 nM	55 nM (Erlotinib)
Her2	Proliferation / Metastasis	40 nM	> 1000 nM	38 nM (Staurosporine)
VEGFR2	Angiogenesis	136 nM	261 nM	N/A

Data synthesized from recent multi-targeted kinase inhibitor discovery studies[2].

Experimental Validation Protocols

Confirming the MoA of a novel pyrimidine derivative requires a robust, self-validating experimental pipeline. As an Application Scientist, I emphasize that every assay must include internal controls to prove that the observed effects are mechanistically driven, not artifactual.

Fig 2: Step-by-step experimental workflow for confirming TKI mechanism of action.

Protocol A: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Kinase Assay

Objective: Quantify the direct, cell-free inhibition of EGFR, Her2, and VEGFR2. Causality & Rationale: Why TR-FRET instead of standard colorimetric assays? Novel pyrimidine derivatives often possess intrinsic fluorescence or absorb light at common wavelengths, leading to false positives in standard assays. TR-FRET introduces a time delay before measurement, eliminating background auto-fluorescence and providing a true reflection of target engagement.

Step-by-Step Methodology:

• Reagent Preparation: Prepare 1X Kinase Buffer containing 50 mM HEPES (pH 7.5), 10 mM MgCl2, 1 mM EGTA, and 0.01% Brij-35.

• Compound Titration: Perform a 10-point, 3-fold serial dilution of the pyrimidine derivative in 100% DMSO. Transfer to a 384-well low-volume plate (final DMSO concentration must not exceed 1% to prevent solvent-induced protein denaturation).

• Enzyme-Substrate Addition: Add 2 nM of the purified recombinant kinase (e.g., EGFR) and 100 nM of the biotinylated peptide substrate. Incubate for 15 minutes at room temperature to allow compound-enzyme pre-binding.

• Reaction Initiation: Add ATP at a concentration equal to its apparent Km for the specific kinase (ensuring the assay is highly sensitive to ATP-competitive inhibitors).

• Detection: After 60 minutes, add the TR-FRET detection mixture (Europium-labeled anti-phospho antibody and Streptavidin-APC). Read the plate using a microplate reader (Excitation: 337 nm; Emission: 620 nm and 665 nm).

Self-Validating System Check:

• Positive Control: Staurosporine (universal kinase inhibitor) must yield an IC50 within half a log of its literature value.

• Negative Control: 1% DMSO vehicle wells establish the 100% activity baseline.

• Quality Metric: Calculate the Z'-factor. The assay is only valid if Z' > 0.6, proving the signal-to-noise ratio is sufficient to distinguish true inhibition from assay drift.

Protocol B: Annexin V / Propidium Iodide (PI) Apoptosis Flow Cytometry

Objective: Confirm that the kinase inhibition translates to cellular apoptosis rather than mere cytostasis. Causality & Rationale: A compound might show excellent cell-free kinase inhibition but fail in vitro due to poor cell permeability. Furthermore, MTT viability assays cannot distinguish between dead cells and cells that have simply stopped dividing. Annexin V/PI staining directly measures the externalization of phosphatidylserine (an early apoptotic marker) and loss of membrane integrity (late apoptosis/necrosis), confirming the terminal mechanism of action[5].

Step-by-Step Methodology:

• Cell Seeding: Seed NSCLC cells (e.g., A549 or H1975) at 2×105 cells/well in a 6-well plate. Incubate overnight at 37°C, 5% CO2.

• Treatment: Treat cells with the novel pyrimidine derivative at 0.5× , 1× , and 2× its cellular IC50 value for 48 hours.

• Harvesting: Collect both the culture media (containing detached, dead cells) and the adherent cells (using Trypsin-EDTA). Critical Step: Pooling both fractions ensures late-apoptotic cells are not lost, which would skew the data toward false viability.

• Staining: Wash the cell pellet twice with cold PBS. Resuspend in 100 µL of 1X Annexin V Binding Buffer. Add 5 µL of FITC-Annexin V and 5 µL of PI. Incubate for 15 minutes in the dark at room temperature.

• Acquisition: Add 400 µL of Binding Buffer and analyze immediately on a flow cytometer, capturing at least 10,000 events per sample.

Self-Validating System Check:

• Compensation Controls: Unstained cells, cells stained only with Annexin V (treated with H2​O2​ to induce apoptosis), and cells stained only with PI (heat-killed). This prevents spectral overlap from generating false double-positive (late apoptotic) populations.

Conclusion

The structural versatility of the pyrimidine scaffold allows for the precise engineering of multi-targeted kinase inhibitors. By utilizing rigorous, self-validating biochemical and cellular assays, researchers can definitively confirm the mechanism of action of novel pyrrolo[2,3-d]pyrimidine derivatives. As demonstrated by the comparative data, these novel agents offer a compelling therapeutic profile that rivals or exceeds current standard-of-care TKIs like Sunitinib and Erlotinib[2].

References

• Design, Synthesis, and Anticancer Evaluation of Pyrimidine-Based Derivatives Source: Orient Journal of Chemistry URL:[Link]

• Pyrimidine derivatives as EGFR tyrosine kinase inhibitors in non‐small‐cell lung cancer: A comprehensive review Source: ResearchGate / Chemical Biology & Drug Design URL:[Link]

• Synthetic Strategies of Pyrimidine-Based Scaffolds as Aurora Kinase and Polo-like Kinase Inhibitors Source: MDPI Pharmaceuticals URL:[Link]

• Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers Source: MDPI Molecules URL:[Link]

• Molecular properties prediction, anticancer and anti-inflammatory activities of some pyrimido[1,2-b]pyridazin-2-one derivatives Source: PMC / Scientific Reports URL:[Link]

Sources

• 1. orientjchem.org [orientjchem.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Molecular properties prediction, anticancer and anti-inflammatory activities of some pyrimido[1,2-b]pyridazin-2-one derivatives - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Synthesis of Functionalized Pyrimidines: From Classical Condensations to Modern Cross-Coupling and C-H Activation Strategies

Introduction: The Enduring Importance of the Pyrimidine Scaffold

The pyrimidine ring system is a cornerstone of medicinal chemistry and materials science. As a privileged heterocyclic motif, it is a fundamental component of nucleic acids (cytosine, thymine, and uracil), and its derivatives exhibit a vast spectrum of biological activities, including anticancer, antiviral, and antimicrobial properties.[1][2] Consequently, the development of efficient and versatile synthetic routes to functionalized pyrimidines is of paramount importance to researchers, scientists, and drug development professionals. This guide provides a comparative analysis of the most significant synthetic strategies for accessing functionalized pyrimidines, offering insights into their mechanisms, practical applications, and relative merits. We will explore classical condensation reactions, modern transition-metal-catalyzed cross-coupling methods, and the increasingly important field of direct C-H bond functionalization.

I. Classical Approaches: The Foundation of Pyrimidine Synthesis

For over a century, the construction of the pyrimidine core has relied on robust condensation reactions that form the heterocyclic ring from acyclic precursors. These methods are valued for their simplicity and the use of readily available starting materials.

A. The Pinner Synthesis

The Pinner synthesis, a long-established method, involves the condensation of a 1,3-dicarbonyl compound with an amidine, typically in the presence of an acid or base catalyst.[3][4] This approach allows for the formation of a wide variety of substituted pyrimidines.

Mechanism: The reaction is believed to proceed through the initial formation of an enamine from the 1,3-dicarbonyl compound, which then undergoes nucleophilic attack by the amidine. Subsequent cyclization and dehydration yield the pyrimidine ring.

Experimental Protocol: Synthesis of a Trisubstituted Pyrimidine [5]

This protocol emphasizes anhydrous conditions to prevent hydrolysis of the amidine and maximize yield.

• Reagents:

  • β-Diketone (e.g., Acetylacetone): 1 equivalent

  • Amidine Hydrochloride (e.g., Acetamidine Hydrochloride): 1.1 equivalents

  • Sodium Ethoxide (or other strong base): 1.1 equivalents

  • Anhydrous Ethanol

• Procedure:

  • Ensure all glassware is oven-dried and assembled under an inert atmosphere (N₂ or Ar).

  • In a round-bottom flask, dissolve the amidine hydrochloride in anhydrous ethanol.

  • To the stirred solution, add sodium ethoxide and stir the resulting suspension for 30 minutes.

  • Add the β-diketone dropwise to the reaction mixture.

  • Heat the reaction to reflux and monitor its progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

  • The crude product can be purified by recrystallization or column chromatography.

B. The Biginelli Reaction

The Biginelli reaction is a one-pot, three-component synthesis that produces 3,4-dihydropyrimidin-2(1H)-ones from an aldehyde, a β-ketoester, and urea or thiourea, under acidic catalysis.[6][7]

Mechanism: The reaction is initiated by the acid-catalyzed condensation of the aldehyde and urea to form an N-acyliminium ion. This is followed by the nucleophilic addition of the β-ketoester enol, and subsequent cyclization and dehydration to afford the dihydropyrimidine product.[8]

Experimental Protocol: Synthesis of a Dihydropyrimidinone

• Reagents:

  • Substituted Benzaldehyde: 1 mmol

  • β-Ketoester (e.g., Ethyl Acetoacetate): 1 mmol

  • Urea or Thiourea: 1.5 mmol

  • Dicalcium Phosphate Dihydrate (DCPD) (catalyst): 7 mol %

  • Ethanol: 10 mL

• Procedure:

  • In a round-bottom flask, combine the aldehyde, β-ketoester, urea/thiourea, and DCPD in ethanol.

  • Heat the mixture to reflux and monitor the reaction by TLC.

  • Upon completion, cool the reaction mixture. The product often precipitates from the solution.

  • Collect the solid product by filtration and recrystallize from methanol to obtain the pure dihydropyrimidinone.

II. Transition-Metal-Catalyzed Cross-Coupling Reactions: Precision and Versatility

The advent of palladium-catalyzed cross-coupling reactions has revolutionized the synthesis of functionalized pyrimidines, allowing for the direct introduction of a wide array of substituents onto a pre-formed pyrimidine core. These methods offer high selectivity and functional group tolerance.

A. Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful tool for the formation of carbon-carbon bonds between a halopyrimidine and an organoboron reagent.[9][10] This reaction is particularly useful for the synthesis of aryl- and heteroaryl-substituted pyrimidines.

Mechanism: The catalytic cycle involves the oxidative addition of the halopyrimidine to a Pd(0) complex, followed by transmetalation with the organoboron species and subsequent reductive elimination to yield the coupled product and regenerate the Pd(0) catalyst.

Experimental Protocol: Microwave-Assisted Suzuki Coupling of a 2,4-Dichloropyrimidine [10]

• Reagents:

  • 2,4-Dichloropyrimidine: 1 equivalent

  • Aryl or Heteroaryl Boronic Acid: 1.1 equivalents

  • Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]: 0.5 mol%

  • Potassium Carbonate (K₂CO₃): 2 equivalents

  • Solvent: 1,4-Dioxane/Water (4:1)

• Procedure:

  • In a microwave vial, combine the 2,4-dichloropyrimidine, boronic acid, Pd(PPh₃)₄, and K₂CO₃.

  • Add the degassed 1,4-dioxane/water solvent mixture.

  • Seal the vial and heat in a microwave reactor at 100 °C for 15 minutes.

  • After cooling, dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate).

  • Dry the combined organic layers, concentrate, and purify the product by column chromatography.

B. Sonogashira Coupling

The Sonogashira coupling enables the formation of a carbon-carbon bond between a halopyrimidine and a terminal alkyne, providing access to valuable alkynylpyrimidine derivatives.[11][12]

Mechanism: This reaction proceeds through two interconnected catalytic cycles involving palladium and copper. The palladium cycle is similar to the Suzuki-Miyaura coupling, while the copper cycle facilitates the formation of a copper(I) acetylide, which then undergoes transmetalation with the palladium complex.

Experimental Protocol: Sonogashira Coupling of a Halopyrimidine [11]

• Reagents:

  • Aryl or Vinyl Halide (e.g., 5-Bromopyrimidine): 1.0 mmol

  • Palladium Catalyst (e.g., Pd(PPh₃)₂Cl₂): 0.02 mmol

  • Copper(I) Iodide (CuI): 0.04 mmol

  • Terminal Alkyne: 1.2 mmol

  • Amine Base (e.g., Triethylamine): 3.0 mmol

  • Anhydrous Solvent (e.g., THF): 5 mL

• Procedure:

  • To a dry Schlenk flask under an inert atmosphere, add the halopyrimidine, palladium catalyst, and copper(I) iodide.

  • Add the anhydrous solvent and the amine base, and stir for 5-10 minutes at room temperature.

  • Add the terminal alkyne dropwise via syringe.

  • Stir the reaction at the desired temperature and monitor by TLC.

  • Upon completion, cool the mixture, dilute with an organic solvent, and wash with a saturated aqueous solution of ammonium chloride to remove the copper catalyst, followed by brine.

  • Dry the organic layer, concentrate, and purify the crude product.

C. Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds, allowing for the synthesis of aminopyrimidines from halopyrimidines and amines.[13][14]

Mechanism: The reaction mechanism involves the oxidative addition of the halopyrimidine to a Pd(0) complex, followed by coordination of the amine, deprotonation to form a palladium-amido complex, and reductive elimination to yield the aminopyrimidine.

Experimental Protocol: Buchwald-Hartwig Amination of a 6-Aryl-2,4-dichloropyrimidine [13]

• Reagents:

  • 6-Aryl-2,4-dichloropyrimidine: 1.0 mmol

  • Amine: 1.1 mmol

  • Palladium(II) Acetate [Pd(OAc)₂]: 2 mol%

  • 1,4-Bis(diphenylphosphino)butane (dppb): 2 mol%

  • Lithium bis(trimethylsilyl)amide (LiHMDS): 2.0 mmol

  • Anhydrous THF

• Procedure:

  • In a flame-dried flask, prepare the catalyst by stirring Pd(OAc)₂ and dppb in anhydrous THF.

  • In a separate flame-dried flask, dissolve the 6-aryl-2,4-dichloropyrimidine in anhydrous THF.

  • Add the amine to the dichloropyrimidine solution, followed by the slow addition of LiHMDS at 0 °C.

  • Transfer the pre-formed catalyst solution to the reaction mixture.

  • Stir the reaction at 0 °C and monitor by TLC or LC-MS.

  • Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride and extract with an organic solvent.

  • Dry, concentrate, and purify the product.

III. Direct C-H Bond Functionalization: The Next Frontier

Direct C-H bond functionalization has emerged as a powerful and atom-economical strategy for the synthesis of functionalized pyrimidines.[15] This approach avoids the need for pre-functionalized starting materials, such as halo- or organometallic pyrimidines.

Mechanism: The mechanism of direct C-H arylation often involves a concerted metalation-deprotonation (CMD) pathway, where the C-H bond is cleaved with the assistance of a base and a transition metal catalyst, typically palladium.

Experimental Protocol: Palladium-Catalyzed Direct C-H Arylation of 1,3-Dimethyluracil [15]

• Reagents:

  • 1,3-Dimethyluracil: 1 equivalent

  • Aryl Bromide: 1.5 equivalents

  • Palladium(II) Acetate [Pd(OAc)₂]: 5 mol%

  • Potassium Carbonate (K₂CO₃): 2 equivalents

  • Pivalic Acid (PivOH): 30 mol%

  • N,N-Dimethylformamide (DMF)

• Procedure:

  • In a sealed tube, combine 1,3-dimethyluracil, the aryl bromide, Pd(OAc)₂, K₂CO₃, and PivOH in DMF.

  • Heat the mixture at 130 °C for 12 hours.

  • After cooling, dilute the reaction mixture with water and extract with an organic solvent.

  • Dry, concentrate, and purify the product by column chromatography.

IV. Comparative Analysis of Synthetic Routes

The choice of synthetic route for a particular functionalized pyrimidine depends on several factors, including the desired substitution pattern, the availability of starting materials, and the required functional group tolerance. The following table provides a comparative overview of the discussed methods.

Synthetic Route	Typical Yields (%)	Reaction Time	Temperature	Catalyst/Reagents	Advantages	Limitations
Pinner Synthesis	60-90[5]	3-12 h	Reflux	Acid or Base	Simple, readily available starting materials	Limited functional group tolerance, can require harsh conditions
Biginelli Reaction	70-95	2-24 h	RT to Reflux	Acid catalyst	One-pot, three-component, high atom economy	Primarily yields dihydropyrimidines, may require oxidation
Suzuki-Miyaura Coupling	70-95[10]	15 min - 24 h	RT to 110°C	Pd catalyst, base	High functional group tolerance, wide substrate scope	Requires pre-functionalized halopyrimidines and boronic acids
Sonogashira Coupling	70-95[11]	1-12 h	RT to 100°C	Pd/Cu catalysts, base	Access to alkynylpyrimidines, mild conditions	Requires terminal alkynes, potential for homocoupling
Buchwald-Hartwig Amination	70-95[13]	1-24 h	0°C to Reflux	Pd catalyst, base, ligand	Direct C-N bond formation, wide amine scope	Requires expensive ligands, sensitive to air and moisture
Direct C-H Arylation	50-80[15]	12-48 h	High (130-160°C)	Pd catalyst, oxidant/base	Atom economical, avoids pre-functionalization	Often requires high temperatures, regioselectivity can be an issue

V. Visualizing the Synthetic Pathways

To further elucidate the experimental workflows, the following diagrams, generated using the DOT language, depict the key stages of a classical and a modern approach to pyrimidine synthesis.

Caption: Experimental workflow for a microwave-assisted Suzuki-Miyaura coupling.

Conclusion: A Toolkit for Pyrimidine Synthesis

The synthesis of functionalized pyrimidines has evolved from classical condensation reactions to a diverse array of modern, high-precision methods. While classical approaches like the Pinner and Biginelli reactions remain valuable for their simplicity and the use of basic building blocks, transition-metal-catalyzed cross-coupling reactions have become indispensable for their broad substrate scope and high functional group tolerance. Furthermore, the emergence of direct C-H functionalization offers a more atom-economical and environmentally friendly approach to pyrimidine diversification. The selection of the optimal synthetic strategy will ultimately be guided by the specific target molecule, the desired substitution pattern, and the available resources. This guide provides the foundational knowledge and practical insights to empower researchers in making informed decisions for the efficient and successful synthesis of novel pyrimidine derivatives.

References

• An efficient and simple methodology for the synthesis of 2-amino-4- (N-alkyl/arylamino)-6-chloropyrimidines. Academia.edu. Available from: [Link]

• Chemically enabled synthesis of 2-amino-4-heteroarylpyrimidines. ResearchGate. Available from: [Link]

• Suzuki Cross-Coupling of Solid-Supported Chloropyrimidines with Arylboronic Acids. ACS Publications. Available from: [Link]

• Recent Progress in the Synthesis, Functionalization, and Biological Outlook of Pyrimidines. ACS Publications. Available from: [Link]

• Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. MDPI. Available from: [Link]

• Pinner pyrimidine synthesis. Slideshare. Available from: [Link]

• Synthesis of 2-aminopyrimidines 4a-g by conventional heating. ResearchGate. Available from: [Link]

• Biginelli Reaction. J&K Scientific LLC. Available from: [Link]

• An overview on synthesis and biological activity of pyrimidines. World Journal of Advanced Research and Reviews. Available from: [Link]

• Pinner pyrimidine synthesis. Slideshare. Available from: [Link]

• A detailed review of recent developments in the synthesis of pyrimidine derivatives and their anticancer potential. IJSAT. Available from: [Link]

• Recent Applications of the Sonogashira Reaction in the Synthesis of Drugs and Their Derivatives: A Review. ResearchGate. Available from: [Link]

• The Biginelli reaction in different solvents and in presence of bismuth nitrate: Thermodynamical investigation into the mechanism. Available from: [Link]

• Synthesis of the Biginelli Reaction Using a Variety of Juices As Catalyst in the Heterocyclic Chemistry Laboratory. ACS Publications. Available from: [Link]

• Biginelli reaction. Wikipedia. Available from: [Link]

• HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. Available from: [Link]

• C–H arylation at the C-2 position of pyrimidin-4-ones via utilizing... ResearchGate. Available from: [Link]

• Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. ChemRxiv. Available from: [Link]

• Sonogashira coupling. Wikipedia. Available from: [Link]

• 2-Amino-4,6-diarylpyrimidines as potential chronic myeloid leukemia cell inhibitors targeting anti-ABL1 kinase: microwave-assisted synthesis, biological evaluation, molecular docking, and dynamics studies. RSC Publishing. Available from: [Link]

• Novel 2-amino-4-aryl-6-pyridopyrimidines and N-alkyl derivatives: Synthesis, characterization and investigation of anticancer, antibacterial activities and DNA/BSA binding affinities. PubMed. Available from: [Link]

• Review Writing on Synthesis of Pyrimidine and Its Biological Activity. Available from: [Link]

• Copper-free Sonogashira cross-coupling reactions: an overview. PMC. Available from: [Link]

• A Green and Simple Protocol one-pot Biginelli Condensation using Dicalcium Phosphate as Reusable Catalyst. Redalyc. Available from: [Link]

• Optimising a Buchwald-Hartwig amination using the ChemSpeed. Available from: [Link]

• Buchwald–Hartwig amination. Wikipedia. Available from: [Link]

• Recent developments in the synthesis of polysubstituted pyridines via multicomponent reactions using nanocatalysts. RSC Publishing. Available from: [Link]

• Experimental Procedure - Sonogashira Coupling. Scribd. Available from: [Link]

• Sonogashira Coupling. Chemistry LibreTexts. Available from: [Link]

• Sonogashira Coupling. Organic Chemistry Portal. Available from: [Link]

• The First Catalytic Direct C–H Arylation on C2 and C3 of Thiophene Ring Applied to Thieno-Pyridines, -Pyrimidines and -Pyrazines. MDPI. Available from: [Link]

• Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds. MDPI. Available from: [Link]

• Suzuki Miyaura cross-coupling of 2-chloropyrazine with arylboronic acids catalyzed by novel palladium(II) ONO pincer complexes. ResearchGate. Available from: [Link]

• LED-induced Ru-photoredox Pd-catalyzed C–H arylation of (6-phenylpyridin-2-yl)pyrimidines and heteroaryl counterparts. University of Liverpool Repository. Available from: [Link]

• One pot SNAr/Direct Pd‐catalyzed CH arylation functionalization of pyrazolo[1,5‐a]pyrimidine in C3 and C7 positions. ResearchGate. Available from: [Link]

• The Sonogashira Coupling. Available from: [Link]

• Pinner Pyrimidine Synthesis. YouTube. Available from: [Link]

• Modification of Purine and Pyrimidine Nucleosides by Direct C-H Bond Activation. PMC. Available from: [Link]

• Comparative yields for Suzuki‐Miyaura couplings of (A)... ResearchGate. Available from: [Link]

• A COMPREHENSIVE STUDY OF PYRIMIDINE AND ITS MEDICINAL APPLICATIONS Vikas Vilas Borge* and Juilee Vaze Department of Chemistry, U. Semantic Scholar. Available from: [Link]

• Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. MDPI. Available from: [Link]

Sources

• 1. wjarr.com [wjarr.com]
• 2. ijsat.org [ijsat.org]
• 3. Pinner pyrimidine synthesis | PPTX [slideshare.net]
• 4. Pinner pyrimidine synthesis | PPTX [slideshare.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. jk-sci.com [jk-sci.com]
• 7. Biginelli reaction - Wikipedia [en.wikipedia.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. mdpi.com [mdpi.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 15. Modification of Purine and Pyrimidine Nucleosides by Direct C-H Bond Activation - PMC [pmc.ncbi.nlm.nih.gov]

head-to-head comparison of pyrimidine isomers in biological assays

A Senior Application Scientist's Guide to the Head-to-Head Comparison of Pyrimidine Isomers in Biological Assays

Abstract

Diazines, six-membered heterocyclic aromatic compounds containing two nitrogen atoms, represent a cornerstone of medicinal chemistry. The positional isomerism of these nitrogen atoms—1,2 (pyridazine), 1,3 (pyrimidine), and 1,4 (pyrazine)—imparts distinct physicochemical properties that translate into a diverse spectrum of biological activities. While pyrimidine is famously integral to the structure of nucleic acids, all three isomers serve as crucial scaffolds in drug development. This guide provides a comprehensive framework for the head-to-head comparison of these isomers in key biological assays. We delve into the structural rationale behind their differential activities, present detailed protocols for comparative evaluation, and offer insights into interpreting the resulting data to inform structure-activity relationship (SAR) studies. This document is intended for researchers, scientists, and drug development professionals seeking to rationally design and evaluate novel therapeutics based on these privileged heterocyclic systems.

Introduction: The Strategic Importance of Isomerism in Diazines

The subtle yet profound impact of nitrogen atom placement within a six-membered aromatic ring is a classic demonstration of structure-activity relationships. Pyridine, with a single nitrogen, serves as a baseline, but the introduction of a second nitrogen atom to form the diazines—pyridazine, pyrimidine, and pyrazine—dramatically alters the electronic landscape of the ring. This change affects key properties like basicity, dipole moment, and hydrogen bonding potential, which govern how these molecules interact with biological targets.[1][2][3]

• Pyrimidine (1,3-Diazine): As the foundational structure for the nucleobases cytosine, thymine, and uracil, pyrimidine is central to cellular genetics.[4] Its derivatives are among the most successful classes of therapeutic agents, with applications ranging from anticancer (e.g., 5-Fluorouracil) to antiviral (e.g., Zidovudine) therapies.[5]

• Pyridazine (1,2-Diazine): The adjacent nitrogen atoms create a unique electronic and steric environment. This scaffold is found in numerous compounds with a wide array of pharmacological effects, including cardiovascular, anti-inflammatory, and anticancer activities.[6][7][8][9]

• Pyrazine (1,4-Diazine): With its nitrogen atoms in a para arrangement, pyrazine is a symmetrical molecule that serves as a key building block in drugs targeting various conditions, including cancer, infections, and inflammatory diseases.[4][5][10]

Understanding the distinct biological potential of each isomer is critical for rational drug design. This guide outlines a systematic approach to performing a direct comparative analysis, enabling researchers to select the most promising scaffold for a given therapeutic target.

Structural and Physicochemical Profiles of Diazine Isomers

The biological behavior of these isomers is a direct consequence of their unique electronic and structural properties. The position of the nitrogen atoms dictates the distribution of electron density, which in turn influences their interactions with enzymes, receptors, and other biological macromolecules.

Diagram: Structural Comparison of Diazine Isomers

Caption: Chemical structures and pKa values of pyrimidine and its isomers.

Property	Pyridazine (1,2)	Pyrimidine (1,3)	Pyrazine (1,4)	Rationale and Biological Implication
pKa (of conjugate acid)	~2.10	~1.10	~0.37	Pyridazine is the most basic due to lone pair-lone pair repulsion, which is relieved upon protonation.[2] Pyrazine is the least basic. Basicity is crucial for forming salt bridges with acidic residues (e.g., Asp, Glu) in protein active sites.
Dipole Moment (Debye)	~4.22 D	~2.33 D	0 D	Pyrazine's symmetry results in a zero dipole moment, making it less polar. Pyridazine's high dipole moment enhances solubility in polar solvents and can lead to strong dipole-dipole interactions with targets.
Hydrogen Bonding	Acceptor	Acceptor	Acceptor	All three can act as hydrogen bond acceptors via their nitrogen lone pairs. The steric accessibility and electrostatic potential around these nitrogens differ, influencing the geometry and strength of these crucial interactions.
Symmetry	C2v	C2v	D2h	Pyrazine's high symmetry can be advantageous for fitting into symmetrical binding pockets but may limit the diversity of interactions compared to its less symmetrical isomers.

A Framework for Head-to-Head Biological Evaluation

To objectively compare the biological potential of pyrimidine, pyridazine, and pyrazine scaffolds, a tiered screening approach is recommended. This workflow ensures a systematic evaluation from broad cytotoxicity to specific molecular interactions.

Diagram: Isomer Comparison Workflow

Caption: A tiered workflow for the comparative biological evaluation of diazine isomers.

Detailed Experimental Protocols

The following protocols are standardized to ensure that any observed differences in activity can be confidently attributed to the isomeric nature of the core scaffold.

Protocol 1: Antimicrobial Activity (Minimum Inhibitory Concentration Assay)

The Minimum Inhibitory Concentration (MIC) assay is the gold standard for determining the potency of an antimicrobial agent.[11][12]

Objective: To determine the lowest concentration of each isomer derivative required to inhibit the visible growth of a target microorganism.

Methodology (Broth Microdilution):

• Preparation of Compounds: Prepare 10 mM stock solutions of each test compound in sterile DMSO. Create a series of 2-fold serial dilutions in a 96-well plate using an appropriate broth medium (e.g., Cation-Adjusted Mueller-Hinton Broth).[13]

• Inoculum Preparation: Culture the test organism (e.g., E. coli ATCC 25922, S. aureus ATCC 29213) overnight. Dilute the culture to achieve a standardized suspension matching a 0.5 McFarland standard (~1.5 x 10⁸ CFU/mL). Further dilute this to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well.[13]

• Inoculation: Add the bacterial inoculum to each well of the plate containing the serially diluted compounds. Include a positive control (bacteria, no compound) and a negative control (broth only).

• Incubation: Incubate the plate at 37°C for 16-20 hours.[13]

• Data Analysis: The MIC is visually determined as the lowest compound concentration in which there is no visible bacterial growth (i.e., the well is clear).[14]

Protocol 2: Cytotoxicity (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability and proliferation.[15][16]

Objective: To evaluate the cytotoxic effect of each isomer derivative on a cancer cell line (e.g., HeLa or MCF-7).

Methodology:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Allow cells to adhere by incubating overnight at 37°C with 5% CO₂.[17]

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium and add them to the wells. Include a vehicle control (e.g., 0.1% DMSO). Incubate for 48-72 hours.

• MTT Addition: Add 10 µL of a 5 mg/mL MTT solution to each well and incubate for 2-4 hours at 37°C. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.[15][17][18]

• Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well to dissolve the formazan crystals.[18]

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.[17] The intensity of the purple color is directly proportional to the number of viable cells.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth) for each compound.

Protocol 3: Enzyme Inhibition (Luminescence-Based Kinase Assay)

Kinases are a major class of drug targets, and many heterocyclic compounds are designed as kinase inhibitors.[19][20] This assay measures the amount of ATP remaining after a kinase reaction, where a lower signal indicates higher kinase activity and vice-versa.[19][21]

Objective: To determine the inhibitory potential of each isomer derivative against a specific protein kinase (e.g., JAK2).

Methodology (using a format similar to ADP-Glo™):

• Reaction Setup: In a 384-well plate, add the kinase buffer, the test compound at various concentrations, the specific kinase enzyme (e.g., recombinant human JAK2), and the substrate/ATP mixture.[22]

• Kinase Reaction: Incubate the plate at room temperature for 60 minutes to allow the phosphorylation reaction to proceed.

• ATP Depletion: Add a reagent (like ADP-Glo™ Reagent) that terminates the kinase reaction and depletes the remaining ATP. Incubate for 40 minutes.[22]

• Signal Generation: Add a kinase detection reagent that converts the newly formed ADP back to ATP, which then acts as a substrate for luciferase to produce a luminescent signal. Incubate for 30 minutes.[22]

• Data Acquisition: Measure the luminescence intensity using a plate reader. The light signal is directly proportional to the amount of ADP generated and thus correlates with kinase activity.[23]

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to a no-inhibitor control. Determine the IC₅₀ value by fitting the data to a dose-response curve.

Data Interpretation and Structure-Activity Relationships (SAR)

The true value of this head-to-head comparison lies in correlating the biological data with the isomeric structures.

Hypothetical Data Summary Table:

Compound ID	Scaffold	MIC (µg/mL) vs. S. aureus	IC₅₀ (µM) vs. HeLa Cells	IC₅₀ (nM) vs. JAK2 Kinase
Cmpd-01	Pyrimidine	16	5.2	75
Cmpd-02	Pyridazine	>64	12.8	250
Cmpd-03	Pyrazine	32	8.9	480

Interpreting the Results:

• Causality: In this hypothetical example, the pyrimidine-based compound (Cmpd-01) shows the most potent activity across all assays. Why? The 1,3-positioning of the nitrogens might create an optimal geometry for hydrogen bonding within the JAK2 ATP-binding pocket, an interaction that is less favorable for the pyridazine (due to steric hindrance of adjacent N) and pyrazine (due to different vector for H-bonding) scaffolds.

• Molecular Docking: To substantiate this hypothesis, perform molecular docking studies. Dock each compound into the crystal structure of the target protein (e.g., JAK2). Analyze the predicted binding poses. Does the pyrimidine scaffold indeed form key hydrogen bonds with hinge region residues that the other isomers cannot?

• ADMET Profiling: The differences in polarity and pKa will influence Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties. The non-polar nature of the pyrazine scaffold might lead to better cell permeability but potentially lower aqueous solubility compared to the highly polar pyridazine. These predictions can guide further chemical modifications.

Diagram: Target Interaction Hypothesis

Caption: A diagram illustrating why pyrimidine may form optimal H-bonds with a kinase.

Conclusion and Future Perspectives

A systematic, head-to-head comparison of pyrimidine, pyridazine, and pyrazine isomers is not merely an academic exercise; it is a fundamental strategy in scaffold-based drug discovery. By employing standardized biological assays, researchers can directly link the seemingly minor positional changes of nitrogen atoms to significant differences in biological activity. This approach moves beyond serendipity, allowing for a data-driven selection of the most promising heterocyclic core for a given therapeutic target. The insights gained from such comparative studies are invaluable for guiding the synthesis of next-generation derivatives with enhanced potency, selectivity, and improved pharmacological profiles.

References

• Pathak, S., Agrawal, N., & Gaur, S. (2024). A Review on Diverse Biological Activity of Heterocyclic Nucleus Pyrazine and its Derivatives: A Key for the Researchers. Letters in Organic Chemistry, 21(4), 351-361. [Link]

• Pharmacological activities of pyridazines and pyridazinone Derivatives: A Review on biologically active scaffold. (2019). SAR Publication. [Link]

• Kaderabkova, N., et al. (2023). Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays. STAR Protocols. [Link]

• Various Chemical and Biological Activities of Pyridazinone Derivatives. (n.d.). ResearchGate. [Link]

• Chen, J., et al. (2023). Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry. Molecules. [Link]

• A REVIEW ON PYRIDAZINE AS A PHARAMACOLOGICALLY ACTIVE NUCLEUS. (2023). IJCRT.org. [Link]

• Emery Pharma. (n.d.). Minimum Inhibitory Concentration (MIC). [Link]

• Glowacka, I. E., & Foks, H. (2019). Synthesis and Biological Activity of Pyridopyridazine Derivatives: A Mini Review. Mini-Reviews in Organic Chemistry, 16(1). [Link]

• Kumar, V., et al. (2020). A comprehensive study on synthesis and biological activities of Pyridazine Derivatives. Research Journal of Pharmacy and Technology. [Link]

• Asif, M. (n.d.). PIPERAZINE - PYRAZINE AND THEIR MULTIPLE BIOLOGICAL ACTIVITIES. Semantic Scholar. [Link]

• O'Neill, A. J. (2021). The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance. PMC. [Link]

• Chen, X., et al. (2023). Structure and pharmacological activity of pyrazine. ResearchGate. [Link]

• BMG Labtech. (2024). The minimum inhibitory concentration of antibiotics. [Link]

• National Center for Biotechnology Information. (2013). Cell Viability Assays. Assay Guidance Manual. [Link]

• Reaction Biology. (2024). Step-by-Step Guide to Kinase Inhibitor Development. [Link]

• BMG Labtech. (2020). Kinase assays. [Link]

• Cellculture2. (2024). The MTT assay, a cell viability test. Altervista. [Link]

• Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. [Link]

• BellBrook Labs. (2018). How Does a Biochemical Kinase Assay Work? [Link]

• Diazines: Pyridazine, Pyrimidine and Pyrazine. (n.d.). SlidePlayer. [Link]

• Reddit. (2019). Let's discuss the basicity of pyrazine and pyrimidine. r/OrganicChemistry. [Link]

• Unacademy. (2026). Basicity of Pyridine, Pyrimidine, Pyridazine and Pyrazine. CSIR NET June 2025 Chemistry. [Link]

Sources

• 1. un.uobasrah.edu.iq [un.uobasrah.edu.iq]
• 2. reddit.com [reddit.com]
• 3. m.youtube.com [m.youtube.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry | MDPI [mdpi.com]
• 6. sarpublication.com [sarpublication.com]
• 7. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 8. ijcrt.org [ijcrt.org]
• 9. rjptonline.org [rjptonline.org]
• 10. benthamdirect.com [benthamdirect.com]
• 11. researchgate.net [researchgate.net]
• 12. emerypharma.com [emerypharma.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 15. MTT assay protocol | Abcam [abcam.com]
• 16. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. reactionbiology.com [reactionbiology.com]
• 21. bmglabtech.com [bmglabtech.com]
• 22. promega.com [promega.com]
• 23. bellbrooklabs.com [bellbrooklabs.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Handling of 2-(3,4-Dimethoxyphenyl)sulfanylpyrimidine

For the diligent researchers, scientists, and professionals in drug development, the introduction of any new chemical entity into the laboratory workflow necessitates a rigorous and proactive approach to safety. This guide provides essential, immediate safety and logistical information for handling 2-(3,4-Dimethoxyphenyl)sulfanylpyrimidine. In the absence of a specific Safety Data Sheet (SDS) for this compound, this document is built upon a precautionary principle, synthesizing data from structurally related pyrimidine and dimethoxyphenyl compounds to establish a robust framework for safe handling, emergency preparedness, and disposal.

Our commitment is to empower your research by providing value that extends beyond the product itself, building a foundation of deep trust through scientifically grounded safety protocols.

Hazard Assessment and Engineering Controls: A Proactive Stance

Given that the toxicological properties of 2-(3,4-Dimethoxyphenyl)sulfanylpyrimidine have not been fully characterized, a thorough risk assessment is the critical first step before any handling.[1] We must infer potential hazards from related chemical structures. Pyrimidine derivatives and other aromatic sulfur-containing compounds are often associated with skin and eye irritation.[2] Similarly, compounds containing the dimethoxyphenyl moiety have been noted to cause skin, eye, and respiratory irritation. Therefore, we will operate under the assumption that this compound may present similar hazards.

Core Directive: All manipulations of 2-(3,4-Dimethoxyphenyl)sulfanylpyrimidine should be performed within a certified chemical fume hood to minimize the risk of inhalation.[1][3] The laboratory must be equipped with readily accessible eyewash stations and safety showers.[4]

Personal Protective Equipment (PPE): Your Primary Defense

A multi-layered PPE approach is mandatory to prevent accidental exposure. The selection of PPE should be based on the specific laboratory activity being performed.[1][5]

Activity Level	Required PPE	Rationale for Enhanced Protection
Low-Hazard Activities (e.g., handling sealed containers, visual inspection)	• Standard laboratory coat• Safety glasses with side shields• Single pair of nitrile gloves	Provides a baseline level of protection against incidental contact.
Moderate-Hazard Activities (e.g., weighing solid compound, preparing stock solutions)	• Permeation-resistant laboratory coat or gown• Chemical splash goggles• Double-gloving (nitrile)	Goggles offer superior protection against splashes compared to safety glasses.[6] Double-gloving provides a critical safeguard; if the outer glove is contaminated, it can be removed without exposing the skin.
High-Hazard Activities / Spill Cleanup (e.g., large-scale solution preparation, potential for aerosolization)	• Disposable, solid-front lab coat or gown• Chemical splash goggles and face shield• Double-gloving (nitrile)• Respiratory protection (N95 or higher)	A face shield protects the entire face from splashes. Respiratory protection is crucial when the potential for inhaling airborne particles is elevated.[6][7]

Note: Always inspect gloves for any signs of degradation or punctures before and during use. If contamination occurs, change gloves immediately, following proper removal technique to avoid skin contact.[6]

Experimental Protocols: A Step-by-Step Methodology

Adherence to a systematic workflow is paramount for ensuring safety and experimental integrity.

Protocol for Weighing Solid 2-(3,4-Dimethoxyphenyl)sulfanylpyrimidine:

• Preparation: Don the appropriate PPE for moderate-hazard activities (lab coat, goggles, double gloves).

• Engineering Control: Perform all weighing activities inside a chemical fume hood or a balance enclosure to contain any airborne particles.[1]

• Containment: Use anti-static weighing paper or a tared container to prevent dispersal of the powder.

• Technique: Handle the compound with a clean spatula. Avoid any actions that could generate dust.

• Cleanup: After weighing, carefully wipe down the spatula, balance, and surrounding surfaces with a damp paper towel. Dispose of the towel as chemically contaminated solid waste.

• Hand Hygiene: Wash hands thoroughly after the procedure, even though gloves were worn.[6]

Protocol for Preparing a Solution:

• Preparation: Don the appropriate PPE for moderate-hazard activities.

• Engineering Control: Conduct the entire procedure within a certified chemical fume hood.

• Procedure: Slowly add the weighed solid to the desired solvent in your flask or beaker. Do not add solvent to the dry powder, as this can increase the risk of splashing.

• Mixing: If using a magnetic stirrer, start at a low speed to avoid splashing. If shaking by hand, ensure the container is securely capped.

• Storage: Clearly label the solution with the chemical name, concentration, date, and your initials.

Emergency Preparedness: Spill Management and First Aid

Spill Management Workflow

In the event of a spill, immediate and correct action is crucial to mitigate exposure and prevent further contamination.[3][8]

Caption: Step-by-step workflow for managing a chemical spill.

First Aid Measures

These first aid recommendations are based on standard procedures for handling pyrimidine derivatives and irritants.[9]

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or they feel unwell, seek medical attention.[2][4]

• Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area with plenty of soap and water for at least 15 minutes. If skin irritation occurs, seek medical advice.

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes. If eye irritation persists, get medical advice/attention.[4]

• Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[6][7]

Operational and Disposal Plan

The guiding principle for the disposal of 2-(3,4-Dimethoxyphenyl)sulfanylpyrimidine and its associated waste is to treat it as hazardous material. Do not dispose of this chemical in regular trash or down the drain. [5][9]

Step-by-Step Disposal Protocol:

• Waste Segregation:

  • Solid Waste: Collect all chemically contaminated solid waste (e.g., gloves, absorbent paper, weighing paper, empty stock containers) in a designated and clearly labeled hazardous waste bag or container.[5] It is best practice to double-bag this waste.[5]

  • Liquid Waste: Collect any solutions containing the compound in a dedicated, sealed, and compatible waste container. Do not mix with other, incompatible waste streams.[5]

• Container Management:

  • Unused Chemical: If disposing of the original, unused chemical, keep it in its original container if possible.

  • Empty Containers: Any container that held 2-(3,4-Dimethoxyphenyl)sulfanylpyrimidine must be triple-rinsed with a suitable solvent. The rinsate from this process must be collected and disposed of as hazardous liquid waste.[5] Only after proper decontamination may the container be disposed of in regular trash, per your institution's guidelines.[5]

• Labeling: All hazardous waste containers must be clearly labeled with:[5]

  • The full chemical name: "2-(3,4-Dimethoxyphenyl)sulfanylpyrimidine"

  • The words "Hazardous Waste"

  • The date of waste generation

  • The laboratory of origin

• Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS) department or a certified hazardous waste disposal service to arrange for pickup and proper disposal.[9][10] Maintain a record of the disposal for regulatory compliance.[10]

References

• Post Apple Scientific. (2024, October 1). 12 Safety Precautions To Follow When Handling Pyridine. Retrieved from [Link]

• MG Chemicals. (2025, November 6). Safety Data Sheet. Retrieved from [Link]

• Pozdnyakov, D. I., et al. (2019). The Administration of the New Pyrimidine Derivative... Restores the Activity of Brain Cells in Experimental Chronic Traumatic Encephalopathy by Maintaining Mitochondrial Function. Medicina (Kaunas). Retrieved from [Link]

• United Nations Office on Drugs and Crime. (n.d.). Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. Retrieved from [Link]

• Adams, T. B., et al. (2010). Toxicological evaluation of a novel umami flavour compound: 2-(((3-(2,3-Dimethoxyphenyl)-1H-1,2,4-triazol-5-yl)thio)methyl)pyridine. Food and Chemical Toxicology. Retrieved from [Link]

• Pozdnyakov, D. I., et al. (2019). The Administration of the New Pyrimidine Derivative... Medicina (Kaunas). PubMed. Retrieved from [Link]

• Pavlak, M., et al. (2005). Acute toxicity of novel N-sulfonylpyrimidine derivatives in vivo. Veterinarski Arhiv. Retrieved from [Link]

• Google Patents. (n.d.). CN101747283B - Method for preparing 4,6 - dimethoxy -2 - methanesulfonyl pyrimidine.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]
• 4. fishersci.com [fishersci.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. echemi.com [echemi.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. tcichemicals.com [tcichemicals.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]